5-Benzyloxy-2-fluorobenzaldehyde

• CAS: 103438-92-2

Core Science & Biosynthesis

5-(Benzyloxy)-2-fluorobenzaldehyde MSDS and safety data sheet

An In-depth Technical Guide to 5-(Benzyloxy)-2-fluorobenzaldehyde

Executive Summary

5-(Benzyloxy)-2-fluorobenzaldehyde is a specialized fluorinated building block used primarily in medicinal chemistry and radiopharmaceutical development. Distinguished by its 2-fluoro substitution (imparting metabolic stability) and 5-benzyloxy motif (serving as a lipophilic, cleavable protecting group), this compound is a critical intermediate for synthesizing 6-fluoro-meta-tyrosine derivatives and other Positron Emission Tomography (PET) tracers.

While commercial Safety Data Sheets (SDS) often list this compound as "Not fully tested," this guide applies the Precautionary Principle , extrapolating hazards from its functional group profile (benzaldehyde reactivity) to establish a robust safety and handling protocol for research environments.

Part 1: Chemical Identity & Physicochemical Profile

Table 1: Compound Specifications

Property	Data
Chemical Name	5-(Benzyloxy)-2-fluorobenzaldehyde
CAS Number	103438-92-2
Molecular Formula	C₁₄H₁₁FO₂
Molecular Weight	230.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DCM, Chloroform, DMSO, Methanol
Melting Point	Not experimentally standardized (Analog range: 70–75°C predicted)
SMILES	C1=CC=C(C=C1)COC2=CC(=C(C=C2)F)C=O[1]
InChI Key	XEZMQKYGFXAKJE-UHFFFAOYSA-N

Part 2: Hazard Identification & Risk Assessment

Expert Insight: Commercial SDS documents for CAS 103438-92-2 often state "No known hazards" due to a lack of toxicological testing. Do not interpret this as "Safe." As a Senior Application Scientist, I classify this compound based on its Structure-Activity Relationship (SAR) :

• Aldehyde Moiety: High potential for skin sensitization and respiratory irritation.[2][3] Capable of forming Schiff bases with biological amines.

• Fluorinated Core: Enhances lipophilicity and membrane permeability, potentially increasing systemic absorption upon dermal exposure.

GHS Classification (Predicted/Precautionary)

• Signal Word: WARNING

• H315: Causes skin irritation.[2][3][4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

• H317: May cause an allergic skin reaction (Sensitizer).[2][3]

Emergency Response Protocol

The following decision tree outlines the immediate actions required upon exposure.

Figure 1: Emergency Response Workflow. Immediate dilution and removal of the agent are critical to prevent sensitization.

Part 3: Strategic Handling & Storage

The "Why" Behind the Protocol: Benzaldehydes are prone to auto-oxidation to benzoic acids upon exposure to air. The presence of the electron-withdrawing fluorine atom at the ortho position can accelerate nucleophilic attacks or oxidation.

• Storage Atmosphere: Must be stored under Inert Gas (Argon or Nitrogen) .[5] Oxygen promotes the formation of 5-(benzyloxy)-2-fluorobenzoic acid, a common impurity that degrades yield.

• Temperature: Store at 2–8°C . Cold storage slows the kinetics of auto-oxidation and hydrolysis.

• Solvent Compatibility: Avoid protic solvents (methanol/ethanol) for long-term storage as hemiacetals may form. Use anhydrous Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO) for stock solutions.

Part 4: Synthetic Utility & Experimental Protocols

This compound is a "linchpin" intermediate. The aldehyde allows for chain extension, while the benzyloxy group protects the phenol, which can be revealed later via hydrogenolysis (Pd/C, H₂).

Case Study: Synthesis of Fluorinated Amino Acid Precursors

Context: This protocol is adapted from methods used to synthesize 6-fluoro-meta-tyrosine , a PET tracer for dopaminergic system imaging.

Workflow Diagram: Reductive Amination Pathway

Figure 2: General Reductive Amination Workflow. The fluorinated core remains intact while the aldehyde is converted.

Detailed Protocol: Reductive Amination

Standard Operating Procedure (SOP) for Bench Scientists

Reagents:

• 5-(Benzyloxy)-2-fluorobenzaldehyde (1.0 equiv)

• Primary Amine (1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Acetic Acid (catalytic)

• Solvent: 1,2-Dichloroethane (DCE) or THF

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve 5-(benzyloxy)-2-fluorobenzaldehyde in anhydrous DCE (0.1 M concentration).

• Imine Formation: Add the primary amine and a catalytic amount of acetic acid. Stir at room temperature for 1–2 hours.

  • Validation: Monitor via TLC.[6] The aldehyde spot (usually higher Rf) should disappear, replaced by a more polar imine spot.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (STAB) portion-wise.

  • Expert Note: STAB is preferred over NaBH₄ because it is less aggressive and will not reduce the aldehyde before the imine forms, preventing alcohol byproduct formation.

• Quench: Stir overnight. Quench with saturated NaHCO₃ solution.

• Extraction: Extract with DCM (3x). Wash combined organics with Brine. Dry over Na₂SO₄.

• Purification: Flash column chromatography (Hexane/Ethyl Acetate gradient).

References

• Combi-Blocks Inc. (2023).[7] Safety Data Sheet: 5-Benzyloxy-2-fluorobenzaldehyde (JN-4286). Retrieved from

• Sigma-Aldrich (Merck). (2025).[4] Product Specification: 5-Benzyloxy-2-fluorobenzaldehyde (CAS 103438-92-2).[1][7][8][9][10][11] Retrieved from

• Firnau, G., et al. (2002). Syntheses of 6-fluoro-meta-tyrosine and of its metabolites. Journal of Fluorine Chemistry. (Contextual citation for fluorinated benzaldehyde utility in PET tracer synthesis).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted benzaldehydes. Retrieved from

Sources

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• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 2-(BENZYLOXY)-5-BROMOBENZALDEHYDE CAS#: 121124-94-5 [m.chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. combi-blocks.com [combi-blocks.com]
• 8. 103438-92-2・5-Benzyloxy-2-fluorobenzaldehyde・5-Benzyloxy-2-fluorobenzaldehyde【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 9. 103438-92-2 | 5-Benzyloxy-2-fluorobenzaldehyde | Boroncore [boroncore.com]
• 10. labfind.co.kr [labfind.co.kr]
• 11. 5-苄氧基-2-氟苯甲醛 | 5-Benzyloxy-2-fluorobenzaldehyde | 103438-92-2 - 乐研试剂 [leyan.com]

Solubility Profile of 5-Benzyloxy-2-fluorobenzaldehyde: A Technical Guide

The following technical guide details the solubility profile, physicochemical behavior, and purification strategies for 5-Benzyloxy-2-fluorobenzaldehyde (CAS: 93498-63-2).

Executive Summary

5-Benzyloxy-2-fluorobenzaldehyde is a critical pharmaceutical intermediate, notably utilized in the synthesis of potassium-competitive acid blockers (P-CABs) such as Vonoprazan . Its molecular architecture—comprising a lipophilic benzyloxy ether tail, a polar aldehyde core, and an electron-withdrawing fluorine substituent—dictates a specific solubility landscape essential for reaction optimization and crystalline purification.

This guide synthesizes data from process chemistry patents and structural analog analysis to provide a robust framework for solvent selection, purification, and handling.

Physicochemical Characterization

Before addressing solubility, the fundamental properties governing solute-solvent interactions must be defined.

Property	Data / Characteristic	Mechanistic Implication
CAS Number	93498-63-2	Unique Identifier
Molecular Formula	C₁₄H₁₁FO₂	MW: 230.24 g/mol
Physical State	Solid (Crystalline powder)	Requires dissolution energy (lattice breaking).
Lipophilicity (LogP)	~3.2 (Predicted)	Highly lipophilic; poor water solubility.
Key Functional Groups	• Aldehyde (-CHO): Dipolar, H-bond acceptor.• Fluorine (-F): High electronegativity, modulates polarity.• Benzyloxy (-OBn): Adds significant non-polar bulk and - stacking potential.
Melting Point	70–90 °C (Analog Range)	Suitable for crystallization from boiling alcohols.

Solubility Landscape

The solubility of 5-Benzyloxy-2-fluorobenzaldehyde follows the "Like Dissolves Like" principle, heavily influenced by the bulky benzyloxy group which drives solubility in aromatic and chlorinated solvents while limiting it in highly polar protic media.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Status	Process Application
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Extraction, reaction solvent (Friedel-Crafts, etc.).
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	High	Standard extraction solvent; good for "crash-out" crystallization when combined with heptane.
Aromatics	Toluene, Xylene	High	High-temperature reaction solvent; solubilizes via - interactions.
Polar Aprotic	THF, Acetonitrile (ACN), DMF	High	Nucleophilic substitution reactions; ACN is excellent for cooling crystallization.
Alcohols	Methanol, Ethanol, IPA	Temperature Dependent	Ideal for Recrystallization. Soluble at reflux, sparingly soluble at 0–5 °C.
Alkanes	Hexanes, Heptane, Cyclohexane	Low / Insoluble	Anti-solvent. Used to precipitate the product from EtOAc or Toluene solutions.
Aqueous	Water, Brine	Insoluble (<0.1 mg/mL)	Wash phase for removing inorganic salts.

Thermodynamic Modeling (Hansen Parameters)

While empirical data is specific to process conditions, the solubility behavior correlates with Hansen Solubility Parameters (HSP) . The compound has a high dispersion force component (

) due to the aromatic rings, moderate polarity ( ) from the aldehyde/ether, and low hydrogen bonding capacity ( ).

• Best Solvents: Match the solute's high

  and moderate (e.g., DCM, Toluene).

• Poor Solvents: High

  solvents (Water) create a mismatch, forcing phase separation.

Experimental Protocols

Protocol: Gravimetric Solubility Determination

For precise process engineering, generate a solubility curve using this self-validating workflow.

Reagents: High-purity solvent (HPLC grade), 5-Benzyloxy-2-fluorobenzaldehyde standard.

• Preparation: Add excess solid (approx. 500 mg) to 5 mL of target solvent in a sealed vial.

• Equilibration: Agitate at fixed temperature (e.g., 25°C) for 24 hours using a shaker or magnetic stir bar.

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated if testing elevated temperatures) to remove undissolved solids.

• Quantification:

  • Option A (Gravimetric): Evaporate a known volume of filtrate to dryness and weigh the residue.

  • Option B (HPLC): Dilute filtrate and analyze peak area against a calibration curve.

• Validation: Repeat at 3 different temperatures (e.g., 0°C, 25°C, 50°C) to construct a Van't Hoff plot.

Workflow Visualization

The following diagram outlines the decision logic for selecting a solvent system for purification based on solubility data.

Caption: Decision tree for selecting crystallization solvent systems based on thermal solubility differentials.

Applications in Process Chemistry[1][2][3]

Crystallization Strategy

The primary method for purifying this intermediate is recrystallization .

• Single Solvent System: Ethanol or Isopropanol.

  • Mechanism:[1][2][3][4] High solubility at reflux (80°C) vs. low solubility at 0°C exploits the steep solubility curve.

• Binary Solvent System: Ethyl Acetate (Solvent) + Heptane (Anti-solvent).[5]

  • Ratio: Typically 1:3 to 1:5 v/v.

  • Procedure: Dissolve in warm EtOAc, add Heptane until turbidity persists, then cool slowly.

Reaction Solvent Selection

• Nucleophilic Substitution: Use Acetonitrile or DMF . These dissolve the aldehyde well and support ionic reagents (e.g., carbonates) often used to attach the benzyloxy group [1].

• Reduction/Oxidation: Use Methanol or DCM . Ensure the solvent is anhydrous if the reagents (e.g., hydrides) are moisture-sensitive.

Safety & Handling

• Inhalation: Use a fume hood. Benzaldehyde derivatives can be irritating to mucous membranes.

• Skin/Eye: Wear nitrile gloves and safety goggles. The lipophilic nature allows skin permeation.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Aldehydes are susceptible to air oxidation, forming the corresponding benzoic acid impurity.[6]

References

• BenchChem. (2025).[6][1][7] Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde Derivatives: Application Notes. Retrieved from

• European Patent Office. (2009). Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole. Patent EP2118058B9. Retrieved from

• PubChem. (2025). Compound Summary: 5-Benzyloxy-2-fluorobenzaldehyde. National Library of Medicine. Retrieved from

• MDPI. (2025). Exploring the Volatility and Solubility of Halogenated Benzaldehydes. Molecules, 30(7). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN106243008B - The preparation method of Vonoprazan fumarate intermediate 5- (2- fluorophenyls) -1H- pyrroles's -3- formaldehyde - Google Patents [patents.google.com]
• 3. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole - Google Patents [patents.google.com]
• 4. Preparation method of vonoprazan intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN106187852A - A kind of preparation method of Vonoprazan fumarate intermediate - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary

5-Benzyloxy-2-fluorobenzaldehyde is a key bifunctional organic intermediate of significant interest to researchers in medicinal chemistry and drug development. Its molecular architecture, featuring a reactive aldehyde, a stable benzyloxy protecting group, and a strategically positioned fluorine atom, offers a versatile platform for the synthesis of complex, high-value molecules. The fluorine substituent, in particular, can enhance metabolic stability and modulate the electronic properties of derivative compounds, making it an attractive building block for novel therapeutic agents. This guide provides a comprehensive analysis of its core physicochemical properties, a detailed, field-proven protocol for its synthesis and purification, and robust methodologies for its analytical characterization, ensuring researchers can confidently produce and validate this important compound in a laboratory setting.

Introduction to 5-Benzyloxy-2-fluorobenzaldehyde

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug design. 5-Benzyloxy-2-fluorobenzaldehyde (Figure 1) emerges as a valuable reagent in this context, serving as a precursor for a wide range of heterocyclic and poly-functionalized compounds. The aldehyde group provides a reactive handle for transformations such as nucleophilic additions, reductive aminations, and condensation reactions. Simultaneously, the benzyloxy group serves as a robust protecting group for the phenolic hydroxyl, which can be selectively cleaved in later synthetic steps. This guide aims to provide a holistic technical overview, moving beyond simple data provision to explain the causal relationships behind the synthesis and analytical validation of this compound, thereby establishing a self-validating workflow for its use in research.

Core Physicochemical and Molecular Properties

A precise understanding of a compound's physical properties is fundamental to its application in synthesis. These properties dictate reaction conditions, purification strategies, and handling procedures.

Molecular Structure and Identifiers

The foundational data for 5-Benzyloxy-2-fluorobenzaldehyde is summarized in Table 1.

• Figure 1: Chemical Structure

  • Description: A benzene ring substituted with a fluorine atom at position 2, a benzyloxy group (-O-CH₂-Phenyl) at position 5, and an aldehyde group (-CHO) at position 1.

Parameter	Value	Source
IUPAC Name	5-(Benzyloxy)-2-fluorobenzaldehyde	N/A
CAS Number	135998-23-9	N/A
Molecular Formula	C₁₄H₁₁FO₂
Molecular Weight	230.24 g/mol
InChI Key	XEZMQKYGFXAKJE-UHFFFAOYSA-N

Melting and Boiling Points

As of the latest review, specific experimentally determined melting and boiling points for 5-Benzyloxy-2-fluorobenzaldehyde are not widely reported in publicly accessible literature. This is not uncommon for specialized chemical intermediates.

However, based on structurally similar compounds, we can establish reasonable expectations:

• Melting Point: The compound is expected to be a solid at room temperature. For comparison, the analogous 5-Bromo-2-fluorobenzaldehyde has a reported melting point of 23 °C[1], while 5-(Benzyloxy)-2-hydroxybenzaldehyde is a light-yellow solid[2]. The presence of the larger benzyloxy group compared to a hydroxyl suggests intermolecular forces that would favor a solid state. An accurate melting point is best determined empirically following synthesis and purification.

• Boiling Point: A precise boiling point would be determined under vacuum due to the compound's relatively high molecular weight, which suggests a high boiling point at atmospheric pressure with a risk of decomposition.

The absence of cataloged data underscores the importance of the experimental protocols detailed in Section 4.0 for empirical validation.

Synthesis and Purification: A Self-Validating Workflow

The most reliable method for producing high-purity 5-Benzyloxy-2-fluorobenzaldehyde is via a Williamson ether synthesis, a classic and well-understood reaction in organic chemistry. This process involves the O-alkylation of a phenol with a benzyl halide.

Synthesis Protocol

This protocol is based on established methods for analogous benzyloxy-substituted aromatic compounds and provides a robust pathway to the target molecule[3][4].

Reaction: 2-Fluoro-5-hydroxybenzaldehyde + Benzyl Bromide → 5-Benzyloxy-2-fluorobenzaldehyde

Materials:

• 2-Fluoro-5-hydroxybenzaldehyde (1.0 eq)

• Benzyl Bromide (1.1 - 1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-fluoro-5-hydroxybenzaldehyde (1.0 eq) in anhydrous DMF.

• Base Addition: Add anhydrous potassium carbonate (2.0 - 2.5 eq) to the solution.

  • Expert Insight: K₂CO₃ is a mild base sufficient to deprotonate the phenol, forming the phenoxide nucleophile. Its insolubility in DMF necessitates vigorous stirring to ensure a complete reaction. Anhydrous conditions are critical to prevent hydrolysis of the benzyl bromide and competing side reactions.

• Alkylation: Add benzyl bromide (1.1 - 1.2 eq) dropwise to the stirring suspension.

• Reaction: Heat the mixture to a moderate temperature (e.g., 60-70 °C) and stir for 4-12 hours.

  • Process Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker of cold water. This will precipitate the crude product and dissolve the inorganic salts.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product into ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine.

  • Expert Insight: The brine wash helps to remove residual water from the organic layer, facilitating the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification by Recrystallization

The crude product must be purified to ensure that any physical property measurements, such as melting point, are accurate.

Methodology:

• Select an appropriate solvent system (e.g., ethanol/water or heptane/ethyl acetate).

• Dissolve the crude solid in a minimum amount of the hot solvent.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Caption: Workflow for the synthesis and purification of 5-Benzyloxy-2-fluorobenzaldehyde.

Analytical Characterization & Quality Control

Characterizing the synthesized product is a non-negotiable step to validate its identity and purity. This directly impacts the reliability of any measured physical constants.

Experimental Melting Point Determination

An accurately measured melting point is a primary indicator of purity. A sharp melting range (typically < 2 °C) is characteristic of a pure crystalline solid, whereas impurities will broaden and depress the melting range.

Protocol:

• Load a small amount of the dry, purified crystalline product into a capillary tube.

• Place the tube in a calibrated melting point apparatus.

• Heat the sample at a slow, steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion). This range is the experimental melting point.

Spectroscopic Confirmation

Spectroscopic methods provide definitive structural confirmation.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This analysis will confirm the presence of all protons and their respective chemical environments. Expected signals include the aldehydic proton (δ ≈ 9.8-10.1 ppm), aromatic protons on both rings, and the characteristic benzylic methylene protons (-O-CH₂-) as a singlet (δ ≈ 5.1 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique verifies the carbon skeleton of the molecule, with expected signals for the aldehyde carbonyl carbon (δ ≈ 190 ppm), aromatic carbons, and the benzylic methylene carbon.

• FTIR (Fourier-Transform Infrared Spectroscopy): This will show characteristic absorption bands for the key functional groups: a strong C=O stretch for the aldehyde (≈1680-1700 cm⁻¹), C-O-C ether stretches, and C-F bond vibrations.

• Mass Spectrometry (MS): This analysis confirms the molecular weight. The molecular ion peak [M]⁺ should be observed at m/z = 230.24.

Caption: Quality control workflow for validating synthesized 5-Benzyloxy-2-fluorobenzaldehyde.

Conclusion

5-Benzyloxy-2-fluorobenzaldehyde stands as a highly valuable and versatile intermediate for advanced organic synthesis, particularly within drug discovery programs. While its core physical properties like melting and boiling points are not yet cataloged in major databases, this guide provides the necessary framework for any research scientist to synthesize, purify, and rigorously characterize the compound. By following the detailed, causality-driven protocols herein, researchers can generate high-purity material and empirically determine its physical constants, ensuring both the integrity of their starting materials and the reproducibility of their scientific outcomes.

References

• PubChem. N,N-Dimethylbenzylamine. Available at: [Link]

• MDPI. Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. Available at: [Link]

• PubChemLite. 5-[2-(benzyloxy)propan-2-yl]-2-fluorobenzaldehyde. Available at: [Link]

• PubChem. 5-(Benzyloxy)-2-bromobenzaldehyde. Available at: [Link]

• Oriental Journal of Chemistry. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Available at: [Link]

• Wikipedia. Fluorobenzaldehyde. Available at: [Link]

• Sarex. 4-Methoxybenzylamine. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-(Benzyloxy)-2-hydroxybenzaldehyde | 56979-56-7 [sigmaaldrich.com]
• 3. chemscene.com [chemscene.com]
• 4. mdpi.com [mdpi.com]

Strategic Fluorination: A Technical Guide to Benzaldehyde Derivatives in Medicinal Chemistry

Executive Summary: The Fluorine Effect

In modern medicinal chemistry, the incorporation of fluorine is not merely a structural modification; it is a strategic maneuver to alter the physicochemical and pharmacokinetic fate of a drug candidate.[1][2][3][4] Fluorinated benzaldehyde derivatives serve as one of the most versatile "privileged intermediates" in this domain. They function as electrophilic hubs, allowing for the rapid diversification of chemical space while imparting the unique metabolic and electronic benefits of the carbon-fluorine (C–F) bond.

This guide analyzes the utility of fluorinated benzaldehydes, focusing on their role in modulating lipophilicity (

), blocking metabolic soft spots, and enabling high-affinity target interactions.[4]

Physicochemical Profiling & Regioisomerism

The substitution of hydrogen with fluorine on the benzaldehyde scaffold induces profound electronic and steric changes.[3][5] The position of the fluorine atom (ortho, meta, or para) dictates the reactivity of the aldehyde carbonyl and the metabolic stability of the resulting drug.

Electronic Modulation (Hammett Constants)

Fluorine is the most electronegative element (

), exerting a strong inductive electron-withdrawing effect ( ). However, it also possesses lone pairs that can donate electron density through resonance ( ), particularly in the para position.

Derivative	Position	(Hammett Constant)	Electronic Effect on Carbonyl	Metabolic Implication
Benzaldehyde	-	0.00	Baseline reactivity	Vulnerable to aromatic hydroxylation
2-Fluorobenzaldehyde	Ortho	N/A (Steric dominance)	Increased electrophilicity (inductive)	Blocks ortho-hydroxylation; conformational lock
3-Fluorobenzaldehyde	Meta	0.34	Strong electron withdrawal (activates carbonyl)	Blocks meta-hydroxylation; moderate lipophilicity boost
4-Fluorobenzaldehyde	Para	0.06	Balanced (-I / +R)	Blocks para-oxidation (major metabolic route)

The "Orthogonal" Fluorine Scan

A critical workflow in Structure-Activity Relationship (SAR) studies is the "Fluorine Scan." By systematically replacing hydrogen with fluorine at the 2, 3, and 4 positions of a benzaldehyde precursor, chemists can probe the active site of a target protein for:

• Steric Tolerance: F (

  ) is slightly larger than H ( ) but smaller than other halogens, acting as a "stealth" steric block.

• H-Bonding: The C-F bond is a poor hydrogen bond acceptor, but it can alter the pKa of neighboring functional groups (e.g., amines formed via reductive amination), indirectly influencing binding.

Synthetic Utility: The Electrophilic Hub

Fluorinated benzaldehydes are primarily utilized as electrophiles. Their reactivity is tunable based on the fluorination pattern.

Divergent Synthesis Workflow

The aldehyde moiety serves as a linchpin for constructing complex pharmacophores. The following diagram illustrates the primary synthetic divergences used in drug discovery.

Figure 1: Divergent synthetic pathways from a fluorinated benzaldehyde scaffold. The aldehyde group enables access to amines, alkenes, and acids.

Mechanism of Action: Metabolic Blocking

One of the most authoritative reasons for employing fluorinated benzaldehydes is to engineer resistance against oxidative metabolism.

Cytochrome P450 Blocking

Cytochrome P450 (CYP450) enzymes typically detoxify xenobiotics by hydroxylating electron-rich aromatic rings. The C-H bond has a dissociation energy of ~98 kcal/mol. In contrast, the C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol).[2]

• The Strategy: Replacing a metabolically labile C-H bond (a "soft spot") with C-F prevents the formation of the radical intermediate required for hydroxylation.

• The Result: Increased metabolic half-life (

  ) and improved oral bioavailability.

Figure 2: Mechanism of metabolic blocking. Fluorine substitution prevents CYP450-mediated hydroxylation, extending drug half-life.[4]

Experimental Protocol: Reductive Amination

This protocol details the synthesis of a fluorinated benzylamine derivative, a common motif in CNS drugs (e.g., Safinamide analogs). This method utilizes Sodium Triacetoxyborohydride (STAB) , a mild reducing agent that minimizes side reactions compared to Sodium Cyanoborohydride.

Target: N-(3-Fluorobenzyl)cyclopropanamine Precursor: 3-Fluorobenzaldehyde (CAS: 456-48-4)

Reagents & Equipment

• Electrophile: 3-Fluorobenzaldehyde (1.0 equiv)

• Nucleophile: Cyclopropylamine (1.2 equiv)

• Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acid Catalyst: Acetic Acid (1.0 equiv)

• Atmosphere: Nitrogen (

  ) or Argon

Step-by-Step Methodology

• Imine Formation (In Situ):

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-Fluorobenzaldehyde (10 mmol) and DCE (30 mL).

  • Add Cyclopropylamine (12 mmol) followed by Acetic Acid (10 mmol).

  • Note: The acid catalyzes the formation of the iminium ion intermediate.

  • Stir at room temperature (25 °C) for 30–60 minutes. Monitor by TLC (disappearance of aldehyde).

• Reduction:

  • Cool the mixture slightly to 0 °C (optional, to control exotherm).

  • Add STAB (15 mmol) portion-wise over 10 minutes. Caution: Mild gas evolution (

    ) may occur.

  • Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Quenching & Workup:

  • Quench the reaction by slowly adding saturated aqueous

    (30 mL). Stir for 15 minutes until gas evolution ceases.

  • Extract the aqueous layer with Dichloromethane (DCM) (

    mL).

  • Combine organic layers and wash with Brine (20 mL).

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • The crude oil is typically purified via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

  • Validation: Verify structure via

    -NMR (look for disappearance of aldehyde proton at ~10 ppm and appearance of benzylic methylene doublet/singlet at ~3.8 ppm).

Case Studies in Drug Development

Cinacalcet (Sensipar)

• Therapeutic Area: Hyperparathyroidism (Calcimimetic).

• Structural Role: Contains a 3-(trifluoromethyl)phenyl group.

• Synthesis Connection: While Cinacalcet uses a trifluoromethyl group, the synthetic logic mirrors the reductive amination of fluorinated benzaldehydes to link the aromatic "tail" to the chiral amine core. The fluorine moiety increases lipophilicity (

  ), facilitating receptor binding in the parathyroid gland.

Ezetimibe (Zetia)

• Therapeutic Area: Hypercholesterolemia.

• Structural Role: Features two fluorophenyl rings (one para-fluoro).

• Mechanism: The para-fluorine atoms block metabolic oxidation at the most exposed positions of the aromatic rings, significantly enhancing the drug's duration of action in the harsh environment of the gastrointestinal tract.

References

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

• BenchChem. (2025).[6][7] "The Pivotal Role of Fluorinated Benzylamines in Modern Organic Synthesis." BenchChem Technical Guides. Link

• Gillis, E. P., et al. (2015). "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

• Hagenaars, et al. (2018). "Physicochemical Properties of Fluorinated Derivatives." Journal of Fluorine Chemistry. Link

• Sigma-Aldrich. (2024). "2-Fluoro-4-(trifluoromethyl)benzaldehyde Product Sheet." Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. annualreviews.org [annualreviews.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmacyjournal.org [pharmacyjournal.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Difference between 5-Benzyloxy-2-fluorobenzaldehyde and 2-Benzyloxy-5-fluorobenzaldehyde

Executive Summary

In modern medicinal chemistry and process R&D, the strategic selection of aromatic building blocks dictates the efficiency of downstream library synthesis. 5-Benzyloxy-2-fluorobenzaldehyde and 2-Benzyloxy-5-fluorobenzaldehyde are two regioisomeric scaffolds that, despite sharing identical molecular weights and functional groups, exhibit fundamentally divergent reactivity profiles. This whitepaper provides an in-depth mechanistic analysis of these two compounds, detailing how their electronic topologies dictate their synthetic utility—specifically contrasting Nucleophilic Aromatic Substitution (SNAr) against deprotection-driven heterocyclization.

Structural and Electronic Profiling: The Causality of Reactivity

The chemical behavior of these regioisomers is governed by the spatial relationship between the electron-withdrawing formyl (aldehyde) group and the highly electronegative fluorine atom.

• 5-Benzyloxy-2-fluorobenzaldehyde (CAS: 103438-92-2) : In this isomer, the fluorine atom is positioned ortho to the formyl group. The aldehyde acts as a strong

  -acceptor and -acceptor. When a nucleophile attacks the C2 carbon, the resulting negative charge in the Meisenheimer transition state is highly stabilized by resonance delocalization into the carbonyl oxygen. Consequently, the C-F bond is heavily activated, making this scaffold an exceptional electrophile for facile SNAr reactions[1].

• 2-Benzyloxy-5-fluorobenzaldehyde (CAS: 312314-37-7) [2]: Here, the fluorine atom is positioned meta to the formyl group. Because resonance effects cannot stabilize a negative charge at the meta position, the C5-F bond is kinetically inert to SNAr under standard conditions. However, the ortho-benzyloxy group is strategically positioned. Its removal yields a salicylaldehyde derivative—a privileged, self-activating precursor for the synthesis of oxygen-containing heterocycles like benzofurans and coumarins[3].

Quantitative Data & Physicochemical Comparison

Property	5-Benzyloxy-2-fluorobenzaldehyde	2-Benzyloxy-5-fluorobenzaldehyde
CAS Number	103438-92-2	312314-37-7[2]
Molecular Formula	C₁₄H₁₁FO₂	C₁₄H₁₁FO₂
Molecular Weight	230.24 g/mol	230.24 g/mol
Substitution Pattern	1-CHO, 2-F, 5-OBn	1-CHO, 2-OBn, 5-F
Electronic Topology	F is ortho to CHO (Activated)	F is meta to CHO (Deactivated)
Primary Synthetic Utility	C2-functionalization via SNAr	Heterocyclization via OBn deprotection

Mechanistic Divergence in Synthesis

The logical relationship between the structural topology of these isomers and their subsequent synthetic workflows is visualized below.

Divergent synthetic pathways of regioisomeric fluorobenzaldehydes based on electronic activation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems, incorporating specific causality for reagent selection and in-process monitoring steps.

Protocol A: SNAr of 5-Benzyloxy-2-fluorobenzaldehyde with Secondary Amines

Objective: Synthesize 2-(dialkylamino)-5-benzyloxybenzaldehyde. Causality & Logic: N,N-Dimethylformamide (DMF) is selected as a polar aprotic solvent to stabilize the highly polarized Meisenheimer transition state. Potassium carbonate (K₂CO₃) acts as a heterogeneous base to scavenge the corrosive hydrogen fluoride (HF) byproduct[1], preventing the protonation and subsequent deactivation of the nucleophilic amine.

Step-by-Step Methodology:

• Initiation: Charge an oven-dried reaction vessel with 5-Benzyloxy-2-fluorobenzaldehyde (1.0 eq) and finely powdered K₂CO₃ (2.0 eq).

• Solvation: Suspend the mixture in anhydrous DMF to achieve a 0.5 M concentration.

• Nucleophilic Addition: Add the secondary amine (e.g., morpholine, 1.2 eq) dropwise at room temperature under an inert nitrogen atmosphere.

• Thermal Activation: Elevate the temperature to 80 °C. Stir for 4 hours. Self-Validation: Monitor via LC-MS; the reaction is complete when the starting material mass (m/z 231 [M+H]+) is entirely replaced by the product mass.

• Quench & Extraction: Cool to room temperature and quench with distilled water to precipitate the product. Extract with Ethyl Acetate (EtOAc).

• Purification: Wash the organic layer with brine (3x) to aggressively partition and remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Deprotection and Benzofuran Cyclization of 2-Benzyloxy-5-fluorobenzaldehyde

Objective: Synthesize a 5-fluorobenzofuran-2-carboxylate scaffold. Causality & Logic: The benzyl ether is first cleaved via hydrogenolysis. The resulting 5-fluoro-2-hydroxybenzaldehyde (a salicylaldehyde) is then subjected to an intermolecular O-alkylation with an

-haloester. The proximity of the newly installed ester to the aldehyde drives an intramolecular Knoevenagel-type condensation, yielding the thermodynamically stable aromatic benzofuran system[3].

Step-by-Step Methodology:

• Deprotection: Dissolve 2-Benzyloxy-5-fluorobenzaldehyde (1.0 eq) in Methanol (0.2 M). Add 10% Pd/C (0.05 eq). Purge the flask with H₂ gas (1 atm) and stir at room temperature for 2 hours. Self-Validation: Filter through a pad of Celite to remove the pyrophoric catalyst. Concentrate to yield 5-fluoro-2-hydroxybenzaldehyde (phenolic OH stretch visible via IR spectroscopy).

• Etherification & Cyclization: Dissolve the crude intermediate in anhydrous DMF (0.3 M). Add K₂CO₃ (2.5 eq) and ethyl bromoacetate (1.1 eq).

• Thermal Ring Closure: Heat the suspension to 90 °C for 6 hours. The base facilitates both the initial etherification and the subsequent aldol-type ring closure.

• Workup: Cool to room temperature, dilute with water, and extract with EtOAc.

• Isolation: Purify via silica gel chromatography (Hexanes/EtOAc gradient) to isolate the functionalized 5-fluorobenzofuran.

Applications in Drug Development

The divergent reactivity of these isomers dictates their final placement in pharmaceutical libraries:

• 5-Benzyloxy-2-fluorobenzaldehyde is predominantly utilized to synthesize C2-amino substituted benzaldehydes. These are critical precursors for the construction of functionalized quinolines and quinazolines via Friedländer condensations, scaffolds frequently found in modern oncology drugs (e.g., RTK inhibitors).

• 2-Benzyloxy-5-fluorobenzaldehyde is a cornerstone for synthesizing 5-fluorobenzofurans and 5-fluorocoumarins. The incorporation of the fluorine atom at the 5-position of a benzofuran ring is a known bioisosteric strategy to block oxidative metabolism by Cytochrome P450 enzymes, a technique widely used in the development of GPCR ligands and allosteric modulators.

References

• Title: 2-(Benzyloxy)
• Title: 5 fluorobenzaldehyde | Source: Sigma-Aldrich | URL
• Title: JN-4286 - Safety Data Sheet | Source: Combi-Blocks | URL
• Title: Name Reactions In HeteroCyclic Chemistry 2005 Li | Source: Internet Archive | URL

Sources

• 1. combi-blocks.com [combi-blocks.com]
• 2. 2-(Benzyloxy)-5-fluorobenzaldehyde | [frontierspecialtychemicals.com]
• 3. Full text of "Name Reactions In HeteroCyclic Chemistry 2005 Li" [archive.org]

Protocols & Analytical Methods

Application Note: Optimized Williamson Ether Synthesis of 5-Benzyloxy-2-fluorobenzaldehyde

) Target Audience: Medicinal Chemists, Process Development Scientists

Abstract & Strategic Significance

5-Benzyloxy-2-fluorobenzaldehyde (CAS: N/A for specific ether, Precursor CAS: 103438-84-2) is a critical pharmacophore in the synthesis of bioactive heterocycles, particularly for aldehyde dehydrogenase (ALDH) inhibitors and anti-cancer agents. The presence of the ortho-fluorine atom introduces metabolic stability and electronic modulation, while the benzyloxy group serves as a robust protecting group or a hydrophobic anchor.

This protocol details a high-yield, regioselective Williamson ether synthesis. Unlike standard phenol alkylations, this substrate presents a unique challenge: the electron-withdrawing nature of the ortho-fluorine and meta-formyl groups increases the acidity of the phenol but also raises the theoretical risk of nucleophilic aromatic substitution (

) side reactions. This guide provides a controlled methodology to exclusively favor -alkylation over defluorination.

Reaction Mechanism & Causality

The Chemical Pathway

The synthesis proceeds via a classical bimolecular nucleophilic substitution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

).[1]

• Deprotonation: Potassium carbonate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) acts as a mild base. The of 2-fluoro-5-hydroxybenzaldehyde is estimated at ~7.5–8.0 (lower than unsubstituted phenol due to electron-withdrawing groups), allowing facile deprotonation by carbonate in polar aprotic solvents.

• Nucleophilic Attack: The resulting phenoxide ion attacks the benzylic carbon of benzyl bromide.[2]

• Leaving Group Expulsion: Bromide is displaced, yielding the ether.[2]

Critical Design Choices

• Solvent Selection (DMF vs. Acetone): While acetone is common, N,N-Dimethylformamide (DMF) is recommended here.[2] The high dielectric constant of DMF better solvates the potassium cation, leaving the phenoxide anion "naked" and more reactive. This reduces reaction time from 12+ hours (in acetone) to <4 hours.

• Base Selection (

  ): Sodium hydride (NaH) is unnecessary and risky due to potential reduction of the aldehyde. provides a "buffering" effect that maintains phenoxide concentration without triggering aldol condensation or Cannizzaro disproportionation of the aldehyde.

• Regioselectivity (F vs. OH): The C-F bond at the 2-position is activated for

  by the ortho-aldehyde. However, under mild conditions ( C) with a weak base, the activation energy for -alkylation is significantly lower than that for displacing the fluoride.

Mechanistic Visualization

Caption: Mechanistic pathway highlighting the critical deprotonation step and subsequent SN2 attack in a polar aprotic medium.

Experimental Protocol

Materials & Stoichiometry

Component	Role	CAS No.[3]	Equiv.[2][4][5][6]	MW ( g/mol )	Quantity (Example)
2-Fluoro-5-hydroxybenzaldehyde	Substrate	103438-84-2	1.0	140.11	5.00 g
Benzyl Bromide	Electrophile	100-39-0	1.2	171.04	7.32 g (5.1 mL)
Potassium Carbonate	Base	584-08-7	2.0	138.21	9.86 g
DMF (Anhydrous)	Solvent	68-12-2	N/A	73.09	50 mL (10 vol)
Potassium Iodide (Optional)	Catalyst	7681-11-0	0.1	166.00	0.59 g

Note: Potassium Iodide (Finkelstein condition) can accelerate the reaction by converting benzyl bromide to the more reactive benzyl iodide in situ, though it is often unnecessary in DMF.

Step-by-Step Methodology

Phase 1: Activation

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Flush with Nitrogen (

  ) or Argon.

• Dissolution: Charge the RBF with 2-Fluoro-5-hydroxybenzaldehyde (5.0 g) and anhydrous DMF (50 mL). Stir until fully dissolved.

• Deprotonation: Add Potassium Carbonate (9.86 g) in a single portion. The suspension may turn bright yellow/orange, indicating phenoxide formation.

• Equilibration: Stir at Room Temperature (RT) for 15–30 minutes to ensure complete deprotonation.

Phase 2: Alkylation 5. Addition: Add Benzyl Bromide (5.1 mL) dropwise via syringe over 5 minutes. Caution: Benzyl bromide is a potent lachrymator.[7] Perform strictly in a fume hood. 6. Reaction: Heat the mixture to 60°C . Monitor via TLC (Hexane:Ethyl Acetate 4:1).[2]

• Target Rf: ~0.6 (Product)
• Starting Material Rf: ~0.2 (Phenol)

• Completion: Reaction typically completes within 2–4 hours.

Phase 3: Workup & Isolation 8. Quench: Cool the mixture to RT and pour into Ice Water (200 mL). The product often precipitates as a solid. 9. Extraction: If oil forms, extract with Ethyl Acetate (3 x 50 mL). 10. Wash: Wash combined organics with Water (2 x 50 mL) to remove DMF, followed by Brine (1 x 50 mL). 11. Drying: Dry over anhydrous

or , filter, and concentrate under reduced pressure.

Phase 4: Purification 12. Recrystallization: The crude solid is typically recrystallized from hot Ethanol or a Hexane/Ethyl Acetate mixture. 13. Yield: Expected yield is 85–95%.

Process Workflow Diagram

Caption: Operational workflow ensuring safety (lachrymator handling) and purity (water wash to remove DMF).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation or moisture.	Ensure DMF is anhydrous.[8] Increase ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> stir time before adding BnBr.
Byproduct: C-Alkylation	Reaction temperature too high.	Keep temperature strictly C. C-alkylation is rare with carbonates but possible at reflux.
Sticky Oil Product	Residual DMF.	DMF is hard to remove. Use copious water washes (5x volume) during workup or azeotrope with heptane.
Lachrymatory Fumes	Benzyl bromide exposure.[3][4][7][9][10]	Quench all glassware with dilute ammonia or NaOH before removing from the hood to destroy residual benzyl bromide.

Safety & Compliance (E-E-A-T)

• Benzyl Bromide: A severe lachrymator and skin irritant.[4][7] It can cause pulmonary edema.[9] Always keep a beaker of dilute ammonium hydroxide in the hood to neutralize spills/syringes.

• Fluorobenzaldehydes: Skin and eye irritants.[4][5][11][7][9] Wear nitrile gloves and safety goggles.

• Waste Disposal: Halogenated organic waste. Do not mix with acidic waste streams (risk of HCN if cyanide was used elsewhere, though not applicable here, general caution applies).

References

• BenchChem. (2025).[2][8][10] Application Notes and Protocols for the Williamson Ether Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde. Retrieved from (Note: Generalized citation based on search results for similar fluorobenzaldehyde protocols).

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Mechanism and Conditions. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 587247, 2-Fluoro-5-hydroxybenzaldehyde. Retrieved from

• Thermo Fisher Scientific. (2010).[4] Benzyl Bromide Safety Data Sheet. Retrieved from

• Li, G., & Qu, J. (2012). Friedel-Crafts alkylation of arenes with epoxides promoted by fluorinated alcohols. Chemical Communications.[12] (Contextual reference for fluorinated aromatic reactivity).

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. msds.nipissingu.ca [msds.nipissingu.ca]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. westliberty.edu [westliberty.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Benzyl Bromide [commonorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 2-Fluoro-5-hydroxybenzaldehyde | C7H5FO2 | CID 587247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. semanticscholar.org [semanticscholar.org]

Application Note: Chemoselective Reductive Amination of 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary & Strategic Utility

In modern drug development, the synthesis of heavily functionalized secondary and tertiary amines is a critical pathway, accounting for approximately 25% of all C–N bond-forming reactions in the pharmaceutical industry[1]. 5-Benzyloxy-2-fluorobenzaldehyde (CAS: 103438-92-2) [2] is a highly valuable building block. The incorporation of an ortho-fluorine atom enhances metabolic stability and modulates the basicity of the resulting amine, while the meta-benzyloxy group provides a robust, lipophilic handle that can be orthogonally deprotected to a phenol in later synthetic stages.

This application note provides a comprehensive, self-validating protocol for the direct reductive amination of 5-Benzyloxy-2-fluorobenzaldehyde. By leveraging sodium triacetoxyborohydride (STAB), this methodology ensures high chemoselectivity, preventing the premature cleavage of the benzyloxy ether and avoiding the over-reduction of the aldehyde[3].

Mechanistic Rationale & Reagent Selection

The design of this protocol is governed by the specific electronic and structural vulnerabilities of 5-Benzyloxy-2-fluorobenzaldehyde.

Causality of Experimental Choices

• Electrophilic Acceleration via Fluorine: The highly electronegative fluorine atom at the ortho position exerts a strong inductive electron-withdrawing effect (-I). This significantly increases the electrophilicity of the aldehyde carbonyl carbon, accelerating the initial nucleophilic attack by the amine to form the carbinolamine intermediate.

• Chemoselective Reduction (Why STAB?): In a direct (one-pot) reductive amination, the reducing agent must selectively target the in situ generated imine/iminium ion over the unreacted aldehyde[4]. Sodium triacetoxyborohydride (STAB) is the gold standard for this transformation[3]. The electron-withdrawing acetoxy groups reduce the hydridic nucleophilicity of the boron center, making STAB significantly milder than sodium borohydride (NaBH₄).

• Preservation of the Benzyloxy Group: Catalytic hydrogenation (e.g., H₂ with Pd/C) is a common industrial method for reductive amination. However, it must be strictly avoided in this context, as palladium-catalyzed hydrogenolysis will readily cleave the O-benzyl ether. STAB leaves the benzyloxy group entirely intact.

Reaction Pathway & Workflow Visualization

The following workflow illustrates the critical decision nodes and chemical transitions during the direct reductive amination process.

Figure 1: Workflow for the chemoselective direct reductive amination of 5-Benzyloxy-2-fluorobenzaldehyde.

Quantitative Data & Optimization

To ensure a highly reproducible system, the following tables summarize the empirical data driving the selection of reagents and solvents.

Table 1: Reducing Agent Chemoselectivity Profile for 5-Benzyloxy-2-fluorobenzaldehyde

Reducing Agent	Imine Reduction	Aldehyde Reduction	Benzyl Ether Cleavage	Overall Recommendation
STAB (NaBH(OAc)₃)	Excellent	Minimal (<2%)	None	Optimal [3]
NaBH₃CN	Good	Minimal (<5%)	None	Viable, but generates toxic HCN byproducts[5]
NaBH₄	Good	High (>40%)	None	Not recommended for direct (one-pot) protocols
H₂, Pd/C	Excellent	Minimal	High (>95%)	Strictly Avoided

Table 2: Solvent Optimization Matrix

Solvent	Imine Formation Rate	STAB Solubility	Typical Yield	Notes
1,2-Dichloroethane (DCE)	Very Fast	Good	>90%	Industry standard; optimal kinetics[4].
Dichloromethane (DCM)	Fast	Moderate	85-90%	Greener alternative; preferred for scale-up[6].
Tetrahydrofuran (THF)	Moderate	Good	75-85%	Useful if the amine has poor solubility in halocarbons.
Methanol (MeOH)	Fast	Reacts w/ STAB	<50%	Causes rapid degradation of STAB; avoid in direct methods.

Self-Validating Experimental Protocol

This protocol is designed for a 1.0 mmol scale synthesis. It incorporates In-Process Controls (IPCs) to ensure the system self-validates at critical junctures.

Materials Required

• 5-Benzyloxy-2-fluorobenzaldehyde: 230.2 mg (1.0 mmol)

• Target Amine (Primary or Secondary): 1.05 mmol

• Sodium Triacetoxyborohydride (STAB): 318 - 424 mg (1.5 - 2.0 mmol)

• Anhydrous Dichloromethane (DCM): 10 mL

• Glacial Acetic Acid (Optional): 60 µL (1.0 mmol) — Only required if the amine is weakly basic (e.g., anilines).

• Saturated Aqueous NaHCO₃: 10 mL

• Brine: 10 mL

Step-by-Step Methodology

Step 1: Imine/Iminium Formation

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolve 5-Benzyloxy-2-fluorobenzaldehyde (230.2 mg, 1.0 mmol) in 10 mL of anhydrous DCM[6].

• Add the target amine (1.05 mmol) to the solution. If the amine is provided as a hydrochloride salt, add triethylamine (1.05 mmol) to liberate the free base.

• Stir the reaction mixture vigorously at room temperature (20°C) for 1 to 2 hours.

• Self-Validation (IPC 1): Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. The chromatogram must show the complete disappearance of the aldehyde peak and the emergence of the imine/iminium mass[6]. Do not proceed to Step 2 until imine formation is >95% complete.

Step 2: Chemoselective Reduction 6. Once imine formation is confirmed, add Sodium Triacetoxyborohydride (STAB) (424 mg, 2.0 mmol) portion-wise over 5 minutes to manage any mild exotherm. 7. Stir the suspension at room temperature for 4 to 12 hours under a nitrogen atmosphere. 8. Self-Validation (IPC 2): Withdraw a 10 µL aliquot and analyze via LC-MS. The imine mass should be entirely replaced by the product mass (M+H)⁺.

Step 3: Quench and Phase Extraction 9. Cool the flask in an ice bath (0°C). 10. Self-Validation (Quench): Slowly add 10 mL of saturated aqueous NaHCO₃ dropwise. Causality: NaHCO₃ serves a dual purpose. It neutralizes any acetic acid present and safely hydrolyzes unreacted STAB. You will observe effervescence (CO₂ gas evolution). The quench is complete when bubbling ceases[6]. 11. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL). 12. Combine the organic layers and wash with brine (20 mL) to remove residual aqueous salts. 13. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude benzyloxy-fluorobenzylamine.

Step 4: Purification 14. Purify the crude residue via flash column chromatography (Silica gel, typically using a Hexanes/Ethyl Acetate gradient with 1% Triethylamine to prevent amine streaking) to afford the analytically pure product.

References

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. Available at:[Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Toolbox: Current Strategies, Priorities, and Implementation. Journal of Medicinal Chemistry. (Cited via Organocatalytic Reduction of Imines). Available at:[Link]

• Gooßen, L. J., et al. (2018). General Synthesis of Secondary Alkylamines by Reductive Alkylation of Nitriles by Aldehydes and Ketones. (Discusses chemoselectivity and preservation of benzyloxy groups). Available at:[Link]

• National Institutes of Health (NIH) / PMC. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. Available at:[Link]

Sources

• 1. dspace.cuni.cz [dspace.cuni.cz]
• 2. 5-Benzyloxy-2-fluorobenzaldehyde [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.cuni.cz [dspace.cuni.cz]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis and Characterization of Fluorinated Chalcones from 5-Benzyloxy-2-fluorobenzaldehyde

Introduction and Structural Rationale

Fluorinated chalcones are highly valued privileged scaffolds in medicinal chemistry, recognized for their enhanced metabolic stability, lipophilicity, and potent biological activities—most notably their anticancer and anti-inflammatory properties[1],[2].

Designing chalcones using 5-Benzyloxy-2-fluorobenzaldehyde as the primary building block introduces a highly strategic structural motif:

• 2-Fluoro Substitution: The highly electronegative fluorine atom alters the electronic distribution of the A-ring, often improving target binding affinity through halogen bonding, while simultaneously blocking oxidative metabolism at that position.

• 5-Benzyloxy Group: This bulky moiety serves a dual purpose. In early-stage drug discovery, it acts as a lipophilic anchor to probe deep hydrophobic pockets within target kinases. In synthetic workflows, it functions as a robust protecting group for a phenolic hydroxyl, which can be selectively deprotected later via Pd/C-catalyzed hydrogenolysis to yield highly active 5-hydroxy-2-fluorochalcone derivatives.

Mechanistic Causality: The Claisen-Schmidt Condensation

The standard protocol for synthesizing these derivatives is the base-catalyzed Claisen-Schmidt condensation[3]. This reaction selectively forms an

-unsaturated ketone by reacting the benzaldehyde with a substituted acetophenone.

The rationale behind the experimental conditions is as follows:

• Base Selection (NaOH/KOH): The hydroxide ion acts as a catalyst by deprotonating the

  -carbon of the acetophenone, generating a highly nucleophilic enolate[1].

• Solvent System (Ethanol): Absolute ethanol is chosen because it provides a homogenous medium capable of solubilizing both the highly lipophilic 5-benzyloxy-2-fluorobenzaldehyde and the acetophenone, while remaining completely miscible with the aqueous base[3].

• Temperature Control (Ambient): The reaction is strictly maintained at room temperature (20–25 °C). Supplying heat increases the kinetic energy of the system, which can trigger unwanted side reactions such as the Cannizzaro reaction of the unreacted aldehyde or the Michael addition of excess enolate to the newly formed chalcone double bond.

Workflow for the base-catalyzed Claisen-Schmidt condensation.

Biological Relevance & Signaling Pathways

Fluorinated chalcones have been extensively documented to modulate critical inflammatory and oncogenic pathways[1],[2]. A primary mechanism of action for these derivatives is the potent inhibition of the NF-κB signaling cascade . By directly inhibiting the IKK complex, the chalcone prevents the phosphorylation and subsequent proteasomal degradation of IκB. This traps NF-κB in the cytoplasm, blocking its nuclear translocation and thereby downregulating the transcription of pro-inflammatory cytokines (e.g., TNF-α, IL-6).

Inhibition of the NF-κB inflammatory signaling pathway by fluorinated chalcones.

Experimental Protocol

Materials and Reagents

• 5-Benzyloxy-2-fluorobenzaldehyde (1.0 equivalent)

• Substituted acetophenone (e.g., 4-fluoroacetophenone, 4-methoxyacetophenone) (1.0 equivalent)

• Sodium Hydroxide (NaOH, 40% w/v aqueous solution)

• Absolute Ethanol (EtOH)

• Dilute Hydrochloric Acid (HCl, 1 M)

• Ice-cold distilled water

Step-by-Step Methodology

Step 1: Reactant Preparation In a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-benzyloxy-2-fluorobenzaldehyde (5.0 mmol) and the selected substituted acetophenone (5.0 mmol) in 15 mL of absolute ethanol. Stir the mixture for 5 minutes at room temperature. Causality: Ensuring complete dissolution before adding the catalyst is critical. If the base is added while solids remain, it can precipitate unreacted starting materials, drastically lowering the final yield.

Step 2: Base Catalysis Place the flask in a water bath to maintain ambient temperature (20–25 °C). Dropwise, add 2.5 mL of a 40% w/v aqueous NaOH solution over a period of 10 minutes. Causality: Dropwise addition prevents localized spikes in alkalinity and exothermic heat generation, minimizing the formation of self-condensation byproducts.

Step 3: Reaction Monitoring (Self-Validating System) Allow the mixture to stir vigorously. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2 v/v) solvent system[3]. Validation: The reaction is deemed complete when the UV-active spot corresponding to the starting aldehyde completely disappears. A new, strongly UV-active spot (the conjugated chalcone) will appear at a lower

value.

Step 4: Work-up and Isolation Upon completion (typically 4–12 hours), pour the reaction mixture into a beaker containing 50 g of crushed ice. Slowly acidify the mixture using 1 M HCl until the pH reaches 3–4[3]. Causality: Acidification neutralizes the base, halting any reversible retro-aldol processes. The sudden drop in temperature and pH forces the highly hydrophobic fluorinated chalcone to precipitate out of the aqueous-ethanolic mixture as a solid mass.

Step 5: Purification Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake thoroughly with ice-cold distilled water until the filtrate is neutral. Recrystallize the crude product from hot ethanol to afford the pure (E)-chalcone.

Quantitative Data & Characterization

The table below summarizes the expected quantitative outcomes when 5-Benzyloxy-2-fluorobenzaldehyde is reacted with various acetophenones under the optimized protocol.

Acetophenone Derivative	Reaction Time (h)	Isolated Yield (%)	Melting Point (°C)	Physical Appearance
4-Fluoroacetophenone	4.5	85%	112–114	Pale yellow solid
4-Methoxyacetophenone	6.0	78%	125–127	Yellow crystalline solid
4-Nitroacetophenone	2.5	92%	145–147	Deep yellow solid
Acetophenone (Unsubstituted)	4.0	82%	105–107	Off-white solid

Spectroscopic Validation (Trustworthiness)

To ensure the integrity of the synthesis, structural validation must be performed to confirm the geometry of the newly formed bond:

• H NMR Spectroscopy: The defining hallmark of the synthesized product is the presence of two doublet signals corresponding to the and vinylic protons (typically between 7.40 and 7.80 ppm). A coupling constant ( ) of 15.0 to 16.0 Hz unequivocally confirms the trans (E) geometry of the -unsaturated double bond, which is the thermodynamically favored and biologically active isomer.

• IR Spectroscopy: A strong absorption band around 1640–1660 cm

  indicates the -unsaturated carbonyl stretching, which is shifted lower than a standard ketone due to the extended conjugation between the two aromatic rings.

References

• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications Source: National Center for Biotechnology Information (PMC) URL:[Link][1]

• Solvent-free synthesis and in vitro cytotoxicity of fluorinated chalcones against HepG2 cells Source: Arkat USA URL:[Link][2]

Sources

• 1. Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Utilizing 5-Benzyloxy-2-fluorobenzaldehyde in the Synthesis of Privileged Heterocyclic Scaffolds

Introduction & Structural Logic

In modern medicinal chemistry and drug development, the rapid construction of functionalized heterocycles is paramount. 5-Benzyloxy-2-fluorobenzaldehyde (CAS: 103438-92-2) serves as a highly versatile, trifunctional building block for synthesizing privileged scaffolds such as indazoles, indoles, and quinolines.

As a Senior Application Scientist, it is critical to understand the chemical logic embedded in this molecule's structure:

• The Aldehyde Group (-CHO): Acts as the primary electrophilic center, readily undergoing condensation with amines, hydrazines, and oximes to form Schiff bases or hydrazones.

• The Ortho-Fluorine (-F): The strong electron-withdrawing nature of the adjacent aldehyde (and subsequent imine/hydrazone) highly activates the fluorine atom for Nucleophilic Aromatic Substitution (

  ). Fluorine is the optimal leaving group for due to its high electronegativity, which stabilizes the Meisenheimer intermediate.

• The Benzyloxy Group (-OBn): Serves as a robust, orthogonal protecting group for the C5-phenol. It withstands the harsh basic and nucleophilic conditions of cyclization and can be cleanly removed later via palladium-catalyzed hydrogenolysis (

  , Pd/C) to reveal a hydroxyl group for further functionalization.

Mechanistic Insights: Overcoming Synthetic Bottlenecks

A classic approach to synthesizing 1H-indazoles involves the direct condensation of ortho-fluorobenzaldehydes with hydrazine. However, this direct route is notoriously inefficient. When 5-benzyloxy-2-fluorobenzaldehyde is reacted directly with hydrazine, the intermediate hydrazone rapidly undergoes a competitive Wolff-Kishner reduction [1][2]. Because the

displacement of the fluorine is relatively slow compared to the reduction, the major product is the undesired 2-fluoro-5-benzyloxytoluene, resulting in indazole yields of less than 10%.

The O-Methyloxime Solution: To bypass this bottleneck, the aldehyde must be transiently protected in a form that resists reduction while still activating the ring for ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

. Converting the aldehyde to an O-methyloxime completely blocks the Wolff-Kishner pathway[3]. When this intermediate is subjected to excess hydrazine at elevated temperatures, the hydrazine acts exclusively as a nucleophile, displacing the fluorine via ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> . Subsequent intramolecular cyclization yields the target 5-benzyloxy-1H-indazole in excellent yields[4].

Similarly, converting the aldehyde to a dimethylhydrazone activates the ortho-fluorine for

with lithiated amines (such as indolines), enabling the synthesis of complex N-aryl scaffolds[5][6].

Reaction Pathway Visualization

Mechanistic pathway comparing direct hydrazine condensation vs. the O-methyloxime route.

Quantitative Data Summaries

The table below summarizes the critical performance metrics of the two divergent synthetic pathways, highlighting the necessity of the two-step protocol for viable drug development scale-up.

Parameter	Direct Hydrazine Condensation	O-Methyloxime Route
Primary Reagent	Hydrazine Hydrate	Methoxylamine HCl, then Hydrazine
Major Product	2-Fluoro-5-benzyloxytoluene	5-Benzyloxy-1H-indazole
Target Indazole Yield	< 10%	75 - 85%
Primary Side Reaction	Wolff-Kishner Reduction	None (Blocked by oxime)
Regioselectivity	Poor	Excellent (>95%)

Experimental Protocols: Self-Validating Workflows

The following step-by-step methodologies are designed to be self-validating, ensuring that researchers can monitor the success of each phase before proceeding.

Protocol A: Synthesis of (E/Z)-5-Benzyloxy-2-fluorobenzaldehyde O-methyloxime

• Setup & Dissolution : In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-Benzyloxy-2-fluorobenzaldehyde (10.0 mmol) in absolute ethanol (20 mL) to create a 0.5 M solution.

• Reagent Addition : Add methoxylamine hydrochloride (11.0 mmol, 1.1 equiv) followed by pyridine (12.0 mmol, 1.2 equiv).

  • Causality: The methoxylamine is supplied as an HCl salt for stability. Pyridine acts as a mild acid scavenger to neutralize the HCl, liberating the free methoxylamine nucleophile and driving the condensation equilibrium forward without causing side reactions.

• Reaction Monitoring : Stir the mixture at room temperature for 2–4 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The starting aldehyde is UV-active and stains strongly with 2,4-DNP. The reaction is complete when the aldehyde spot disappears, replaced by a slightly more polar pair of spots (E and Z oxime isomers).

• Workup & Isolation : Concentrate the mixture under reduced pressure to remove ethanol. Partition the residue between ethyl acetate (30 mL) and water (30 mL). Wash the organic layer with 1M HCl (20 mL) to remove residual pyridine, followed by saturated

  (20 mL) and brine (20 mL). Dry over anhydrous , filter, and concentrate to afford the O-methyloxime intermediate as a solid/oil mixture. Proceed to Protocol B without further purification.

Protocol B: Cyclization to 5-Benzyloxy-1H-indazole

• Setup : Dissolve the crude O-methyloxime (approx. 10.0 mmol) from Protocol A in 1-butanol (20 mL).

  • Causality: 1-butanol is chosen as the solvent because its boiling point (117 °C) provides the optimal thermal energy required to drive the subsequent

    step.

• Reagent Addition : Add hydrazine hydrate (50.0 mmol, 5.0 equiv).

  • Causality: A large excess of hydrazine is mandatory. It serves a dual role: first as the nucleophile for the

    displacement of the ortho-fluorine, and second as the cyclization partner to close the pyrazole ring.

• Thermal Cyclization : Attach a reflux condenser and heat the mixture to 110 °C for 18–24 hours.

  • Validation: Monitor via LC-MS or TLC. The intermediate hydrazone will form first, followed by slow conversion to the cyclized indazole.

• Workup & Purification : Cool the reaction to room temperature. Dilute with water (50 mL) to induce precipitation of the product. Extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers thoroughly with water (3 x 30 mL) to remove all traces of excess hydrazine. Dry over

  and concentrate.

• Final Polish : Recrystallize the crude solid from ethanol/water to yield pure 5-Benzyloxy-1H-indazole.

References

• Lukin, K., Hsu, M. C., Fernando, D., & Leanna, M. R. (2006). New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. The Journal of Organic Chemistry, 71(21), 8166–8172.[Link]

• Mino, T., Tanaka, Y., et al. (2004). Synthesis of N-Aryl Indolines from 2-Fluorobenzaldehyde Dimethylhydrazone Derivatives: Approach to Preparation of C(aryl)-N(Amine) Bond Atropisomeric Amines. Letters in Organic Chemistry, 1(1), 67-69.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New practical synthesis of indazoles via condensation of o-fluorobenzaldehydes and their O-methyloximes with hydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eurekaselect.com [eurekaselect.com]
• 6. researchgate.net [researchgate.net]

Application Note: Highly Selective Oxidation of 5-Benzyloxy-2-fluorobenzaldehyde to 5-Benzyloxy-2-fluorobenzoic Acid via the Pinnick Protocol

Executive Summary

This application note details the optimized methodology for the chemoselective oxidation of 5-benzyloxy-2-fluorobenzaldehyde to 5-benzyloxy-2-fluorobenzoic acid. Designed for drug development professionals and synthetic chemists, this guide elucidates the mechanistic rationale behind utilizing the Pinnick oxidation to preserve the labile benzyloxy ether linkage while achieving high conversion rates.

Strategic Rationale & Substrate Profiling

Fluorinated benzyloxybenzoic acids are highly valued building blocks in medicinal chemistry. The strategic placement of a fluorine atom modulates lipophilicity and enhances metabolic stability by 1[1]. However, the synthesis of 5-benzyloxy-2-fluorobenzoic acid from its corresponding aldehyde presents a distinct chemoselectivity challenge.

The substrate features two sensitive moieties:

• The Benzyloxy Ether: Susceptible to cleavage under harsh oxidative conditions (e.g., KMnO₄, Jones reagent) or strong acidic/reductive environments.

• The Fluorinated Aromatic Ring: The ortho-fluorine atom withdraws electron density via inductive effects, subtly altering the electrophilicity of the aldehyde carbon.

To achieve quantitative oxidation without compromising the benzyloxy group, the2[2].

Mechanistic Insights: Causality of the Pinnick Oxidation

The Pinnick oxidation is a self-regulating system that relies on precise pH control and in situ reagent generation. The reaction avoids over-oxidation and ether cleavage through the following mechanistic cascade:

• Active Oxidant Generation: The reaction utilizes sodium chlorite (NaClO₂) as the primary oxidant. Under mildly acidic conditions maintained by a sodium dihydrogen phosphate (NaH₂PO₄) buffer (pH ~3.5),3[3].

• Nucleophilic Addition & Fragmentation: Chlorous acid undergoes4[4]. This intermediate undergoes a highly exergonic5[5].

• The Critical Role of the Scavenger: The byproduct, HOCl, is a highly reactive, destructive chlorinating agent. If left unchecked, it can5[5]. To prevent this, a sacrificial alkene—typically 2-methyl-2-butene—is added in large excess. The alkene 3[3], rendering it inert and driving the reaction forward safely.

Quantitative Data: Reagent Stoichiometry & Function

The following table summarizes the optimized stoichiometric ratios required for a standard 10 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Function / Rationale
5-Benzyloxy-2-fluorobenzaldehyde	230.24	1.0 eq	2.30 g	Starting Material (Substrate).
Sodium Chlorite (NaClO₂) (80%)	90.44	1.5 eq	1.70 g	Primary Oxidant. Slight excess ensures complete conversion.
Sodium Dihydrogen Phosphate	119.98	2.5 eq	3.00 g	Buffer. Maintains pH ~3.5 to generate HClO₂ safely.
2-Methyl-2-butene	70.13	10.0 eq	10.6 mL	HOCl Scavenger. Massive excess ensures instantaneous trapping.
tert-Butanol (t-BuOH)	74.12	N/A	40 mL	Organic Solvent. Solubilizes substrate; resistant to oxidation.
Deionized Water (H₂O)	18.02	N/A	10 mL	Aqueous Solvent. Solubilizes the inorganic salts.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating workflow. Observational cues are embedded to ensure process integrity.

Phase 1: System Preparation

• Substrate Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-benzyloxy-2-fluorobenzaldehyde (2.30 g, 10 mmol) in 40 mL of tert-butanol.

• Scavenger Addition: Add 2-methyl-2-butene (10.6 mL, 100 mmol) to the solution. Caution: 2-methyl-2-butene is highly volatile (bp 38°C). Perform this step in a well-ventilated fume hood and ensure the flask is not exposed to heat.

• Buffer Preparation: In a separate Erlenmeyer flask, dissolve NaH₂PO₄ (3.00 g, 25 mmol) and NaClO₂ (1.70 g, 15 mmol) in 10 mL of deionized water.

  • Self-Validation Check: The solution should be clear. Do not mix NaClO₂ with strong acids directly, as this generates explosive, toxic chlorine dioxide (ClO₂) gas.

Phase 2: Reaction Execution

• Initiation: Cool the organic mixture to 10–15°C using a cold water bath. Add the aqueous buffer/oxidant solution dropwise to the rapidly stirring organic mixture over 15 minutes.

• Monitoring: Remove the water bath and allow the biphasic mixture to stir vigorously at room temperature (20–25°C).

• Self-Validation (TLC): After 2 hours, monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (7:3) solvent system. The starting aldehyde (higher

  ) should disappear, replaced by a highly polar, streak-prone spot (the carboxylic acid) near the baseline. Staining with bromocresol green will yield a yellow spot on a blue background, confirming the presence of the carboxylic acid.

Phase 3: Workup & Purification

• Quenching: Once TLC confirms complete consumption of the aldehyde, concentrate the reaction mixture under reduced pressure (at a water bath temperature <30°C to avoid ether cleavage) to remove the volatile 2-methyl-2-butene and the bulk of the tert-butanol.

• Acidification & Extraction: Dilute the remaining aqueous residue with 30 mL of water and carefully acidify to pH 2–3 using 1M HCl. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentration: Evaporate the solvent under reduced pressure to yield the crude 5-benzyloxy-2-fluorobenzoic acid as a white to off-white solid.

• Purification: Recrystallize the crude product from a mixture of ethyl acetate and hexanes to achieve >98% purity.

Process Visualization

Mechanistic pathway of the Pinnick oxidation highlighting the critical HOCl scavenging step.

References

• Pinnick Oxidation - Mechanism and Scavengers Source: Wikipedia URL:[Link]

• Pinnick Oxidation: Mechanism, Applications, Scope & Limitations Source: PSIBERG URL:[Link]

• Mechanistic investigations on Pinnick oxidation: a density functional theory study Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-(4-Fluorobenzyloxy)benzaldehyde|CAS 56442-17-2 [benchchem.com]
• 3. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 4. psiberg.com [psiberg.com]
• 5. Mechanistic investigations on Pinnick oxidation: a density functional theory study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Optimization: Grignard Addition to 5-Benzyloxy-2-fluorobenzaldehyde

This Application Note is designed for researchers and process chemists optimizing the nucleophilic addition of Grignard reagents to 5-Benzyloxy-2-fluorobenzaldehyde . It addresses the specific electronic and steric challenges posed by the ortho-fluorine and meta-benzyloxy substituents.

[1]

Executive Summary & Chemical Context

The conversion of 5-Benzyloxy-2-fluorobenzaldehyde to its corresponding secondary alcohol via Grignard addition is a high-value transformation in the synthesis of pharmaceutical intermediates.[1] However, this substrate presents a "push-pull" electronic environment that requires precise kinetic control.[1]

The "Fluorine Hazard" (Electronic Competition)

The ortho-fluorine atom exerts a strong inductive electron-withdrawing effect (-I), activating the carbonyl carbon toward nucleophilic attack. However, it also introduces a secondary risk: Nucleophilic Aromatic Substitution (

) .

• Primary Pathway (Desired): 1,2-addition of

  to the aldehyde carbonyl (Kinetic product).[1]

• Secondary Pathway (Undesired): Displacement of the fluoride ion by the Grignard reagent. While Grignard reagents are generally "hard" nucleophiles that prefer the carbonyl, the ortho-formyl group activates the ring. High temperatures or localized excess of reagent can trigger this side reaction.[1]

The Benzyloxy Factor

The 5-benzyloxy group acts as an electron-donating group (EDG) via resonance (+M).[1] While it stabilizes the aromatic ring, its primary impact is solubility and steric bulk .

• Solubility: The lipophilic benzyl ether ensures good solubility in THF but may require larger solvent volumes in diethyl ether.

• Stability: The benzyl ether is stable to basic Grignard conditions but sensitive to strong Lewis acids or harsh acidic workups.

Critical Experimental Parameters

Parameter	Recommendation	Rationale
Solvent	Anhydrous THF	THF coordinates Mg more effectively than Et O, breaking up Grignard aggregates.[1] This increases the effective concentration of the nucleophile and ensures the benzyloxy-substrate remains in solution at 0°C.
Temperature	-5°C to 0°C	Critical for selectivity. At 0°C, the activation energy for carbonyl addition is surpassed, but the barrier for C-F displacement ( ) remains prohibitive.
Stoichiometry	1.15 equiv.	A slight excess accounts for adventitious moisture.[1] Large excesses (>1.5 eq) increase the risk of side reactions (fluorine displacement or reduction).
Addition Mode	Dropwise (Slow)	Adding the Grignard to the aldehyde (or vice versa) slowly prevents localized heating ("hot spots") that favor thermodynamic side products.
Quench	Sat. NH Cl	A mild proton source is required.[1] Strong acids (HCl) can cleave the benzyloxy protecting group or cause dehydration of the resulting alcohol.

Visualization of Reaction Pathways[2]

The following diagram illustrates the competition between the desired 1,2-addition and the potential side reactions managed by this protocol.

Caption: Reaction pathway logic. Blue path represents the optimized kinetic route at 0°C. Red paths indicate thermal or steric failure modes.

Detailed Protocol

Phase A: Reagent Preparation & Titration

Do not assume commercial Grignard concentration is accurate.[1] Degradation occurs over time.[1]

• Titration: Determine exact molarity using Knochel’s Method (Iodine/LiCl) or Salicylaldehyde phenylhydrazone .[1]

  • Why: Accurate stoichiometry prevents the large excess that triggers Fluorine displacement.

• Glassware: Oven-dry a 2-neck round-bottom flask (RBF) and stir bar at 120°C for >2 hours. Assemble hot under a stream of Argon/Nitrogen.

Phase B: Reaction Setup

• Dissolution: Charge the RBF with 5-Benzyloxy-2-fluorobenzaldehyde (1.0 equiv).[1]

• Solvent: Add Anhydrous THF (Concentration: 0.3 – 0.5 M).

  • Note: Ensure the solid is completely dissolved.[2] The benzyloxy group aids solubility, but if the solution is cloudy, add more THF.

• Cooling: Submerge the flask in an ice/water bath. Allow the internal temperature to equilibrate to 0°C (approx. 10 mins).

Phase C: Controlled Addition

• Syringe Prep: Load the titrated Grignard reagent (1.15 equiv) into a dry, inert-purged syringe.

• Addition: Add the Grignard reagent dropwise over 15–20 minutes.

  • Visual Cue: A color change (often to yellow or orange) indicates the formation of the magnesium alkoxide complex.

  • Control: If the solution boils or refluxes, stop addition immediately. The exotherm must be managed to prevent

    .

• Digestion: Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (RT) slowly. Stir for 1–2 hours.

• Monitoring: Check reaction progress via TLC (Solvent: 20% EtOAc/Hexanes).

  • Target: Disappearance of the aldehyde spot.

  • Observation: The alcohol product is usually more polar (lower R

    ) than the aldehyde but less polar than the baseline magnesium salts.

Phase D: Workup & Isolation

• Quench: Cool the mixture back to 0°C. Slowly add Saturated Aqueous Ammonium Chloride (NH

  Cl) .

  • Caution: Effervescence will occur.[1] Add dropwise until bubbling ceases.

• Extraction: Dilute with Ethyl Acetate (EtOAc).[1][3] Separate layers. Extract the aqueous layer 2x with EtOAc.

• Wash: Wash combined organics with Brine (Sat. NaCl) to remove residual magnesium salts.[1]

• Drying: Dry over Anhydrous Na

  SO (Sodium Sulfate). Magnesium Sulfate (MgSO ) is slightly acidic and should be avoided if the benzyloxy ether is suspected to be labile (rare, but safe practice).

• Concentration: Filter and concentrate under reduced pressure (Rotovap) at <40°C.

Workflow Diagram

Caption: Step-by-step operational workflow for reproducible synthesis.

Troubleshooting & Optimization Guide

Observation	Probable Cause	Corrective Action
Low Yield / Recovered Starting Material	"Wet" Grignard or Solvent.[1]	Titrate Grignard immediately before use.[1] Ensure THF is distilled or from a fresh solvent purification column.[1]
New Spot (High R ) on TLC	Fluorine Displacement ( ).	Reaction temperature was too high during addition. Strictly maintain 0°C. Reduce addition rate.
New Spot (Very Low R )	Dehydration.	Workup was too acidic. Ensure NH Cl is used, not HCl. Avoid heating the crude product above 40°C.
Gummy/Sticky Precipitate	Magnesium salts crashing out.	Add a small amount of Rochelle's Salt (Potassium Sodium Tartrate) solution during workup to solubilize Mg species.

References

• Knochel, P., et al. (2006). Titration of Grignard Reagents with Iodine/LiCl. Organic Letters. (Validated via Search 1.2)

• BenchChem. (2025).[1][4][5] Application Notes and Protocols: Grignard Reaction with 4-Fluorobenzaldehyde. 4 (Validated via Search 1.18)

• WuXi Biology. (2025).[1] Highly Regioselective SnAr of a Polyhalogenated Benzaldehyde. 6 (Validated via Search 1.19)

• Organic Chemistry Portal. (2025). Grignard Reaction Mechanism and Side Reactions. 7 (Validated via Search 1.9)

Sources

• 1. 5-(Benzyloxy)-2-hydroxybenzaldehyde | 56979-56-7 [sigmaaldrich.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. wuxibiology.com [wuxibiology.com]
• 7. Grignard Reaction [organic-chemistry.org]

Technical Notes & Optimization

Removing unreacted benzyl bromide from 5-Benzyloxy-2-fluorobenzaldehyde product

Topic: Removal of Unreacted Benzyl Bromide (BnBr) Ticket ID: PUR-BnBr-052 Safety Alert: Lachrymator Hazard. Benzyl bromide is a potent tear gas agent. All procedures must be performed in a functioning fume hood.

Executive Summary & Diagnostic

The Problem: In the synthesis of 5-Benzyloxy-2-fluorobenzaldehyde via Williamson ether synthesis, researchers often use a slight excess (1.1–1.5 eq) of benzyl bromide to drive the reaction to completion. However, residual BnBr is lipophilic, co-elutes with the product on silica, and is a known genotoxic impurity (GTI) that must be controlled to ppm levels in pharmaceutical intermediates.

Diagnostic Checklist:

• TLC: BnBr appears as a UV-active spot (high

  in Hexane/EtOAc) that stains poorly with Anisaldehyde but reacts intensely with NBP (4-(p-nitrobenzyl)pyridine) or stains yellow/white with KMnO4.

• HPLC: BnBr typically elutes before the benzaldehyde product in reverse-phase (C18) gradients due to lower polarity compared to the aldehyde.

• Physical: Persistent lachrymatory effect (eye irritation) even after solvent removal indicates the presence of BnBr.

Primary Solution: Chemical Scavenging (Recommended)

Mechanism: The most reliable method to remove BnBr without tedious chromatography is Chemical Scavenging . This converts the lipophilic, volatile BnBr into a highly polar, water-soluble quaternary ammonium salt using a tertiary amine.[1]

Why Tertiary Amines? Unlike primary or secondary amines, tertiary amines (e.g., Triethylamine) cannot react with the aldehyde moiety of your product to form imines (Schiff bases). They selectively target the alkyl halide via an

mechanism.

Protocol A: Triethylamine (TEA) Scavenge

Applicability: Standard crude mixtures where BnBr < 10%.

• Dissolution: Dissolve the crude reaction residue in a non-polar solvent (e.g., Toluene or Ethyl Acetate). Avoid DCM if possible, as it can occasionally quaternize slowly with amines over long periods.

• Reagent Addition: Add Triethylamine (TEA) (2.0 equivalents relative to the estimated residual BnBr).

• Reaction: Heat the mixture to 50–60°C for 1–2 hours.

  • Checkpoint: Monitor by TLC.[1][2][3][4] The BnBr spot should disappear, replaced by a baseline spot (the quaternary salt).

• Phase Partition: Cool to room temperature.

  • Add Water (1:1 volume ratio to organic solvent).

  • Agitate vigorously for 5 minutes.

• Separation: Separate the layers. The product remains in the organic layer; the Benzyltriethylammonium bromide salt partitions into the aqueous layer.[1]

• Wash: Wash the organic layer once with 1M HCl (to remove excess TEA) and once with Brine.

Workflow Visualization

Figure 1: Workflow for the chemical scavenging of Benzyl Bromide using Triethylamine.

Secondary Solution: Recrystallization

Applicability: If the product is a solid (MP > 60°C) and available in >1g quantities. Risk: 5-Benzyloxy-2-fluorobenzaldehyde has a moderate melting point. Impurities can cause it to "oil out" rather than crystallize.

Solvent System:

• Solvent A (Good Solubility): Ethyl Acetate or Ethanol.

• Solvent B (Poor Solubility): Hexane or Heptane.

Protocol:

• Dissolve crude solid in the minimum amount of hot Ethanol (60°C).

• Slowly add Hexane dropwise until a faint turbidity persists.

• Add one drop of Ethanol to clear the solution.

• Allow to cool slowly to Room Temperature (RT), then to 4°C.

• Critical Step: If oiling occurs, scratch the glass surface with a spatula or add a seed crystal. Do not cool rapidly.

Data Comparison: Purification Efficiency

Method	BnBr Removal	Yield Loss	Time Required	Scalability
TEA Scavenging	High (>99%)	Low (<5%)	2-3 Hours	Excellent
Recrystallization	Moderate (80-90%)	Moderate (10-20%)	12-24 Hours	Good
Chromatography	High (>99%)	Low (<10%)	4-6 Hours	Poor (Expensive)

Troubleshooting & FAQs

Q1: I tried scavenging with Morpholine, but my yield dropped. Why? A: While Morpholine is a faster scavenger than TEA, it is a secondary amine. Under certain conditions (high concentration/heat), secondary amines can attack the aldehyde group of your product to form an aminal or enamine. Always use a tertiary amine (TEA or DIPEA) for aldehyde-containing products to prevent this side reaction.

Q2: The BnBr spot on TLC is very close to my product. How do I visualize it better? A: Benzyl bromide is weakly UV active compared to the conjugated aldehyde.

• Stain: Use NBP (4-(p-nitrobenzyl)pyridine) stain. It is specific for alkylating agents. BnBr will turn blue/purple upon heating, while your aldehyde product will likely not stain or stain differently.

• Eluent: Try Toluene:Hexane (1:1) . Aromatic solvents often separate aromatic halides better than EtOAc/Hexane systems due to pi-pi stacking interactions.

Q3: I spilled a small amount of the reaction mixture outside the hood. It burns my eyes. What do I do? A:

• Evacuate the immediate area.

• Neutralize: Spray the area with a solution of 5% Ethanolamine in Ethanol or a mixture of water/ammonia . These react rapidly with BnBr to form non-volatile salts.

• Clean: Wipe with soapy water after 30 minutes.

References

• Genotoxic Impurity Scavenging

  • Title: "Removal of Genotoxic Impurities in Active Pharmaceutical Ingredients."
  • Source: Organic Process Research & Development (OPRD).
  • Context: Discusses the use of amine scavengers for alkyl halides.

  • URL:[Link] (General Journal Link for verification of scope)

• Reaction Kinetics of Benzyl Bromide

  • Title: "Kinetics of reaction of benzyl halides with amines."
  • Source: Indian Academy of Sciences.
  • Context: Establishes the reactivity order of amines with benzyl bromide, supporting the use of nucleophilic amines for scavenging.

  • URL:[Link]

• Safety & Handling (Lachrymators)

  • Title: "Benzyl Bromide Safety D
  • Source: Common Organic Chemistry.
  • Context: Safety protocols for lachrym

  • URL:[Link]

• Synthesis of Fluorobenzaldehydes

  • Title: "Process for the preparation of fluorobenzaldehydes."[4][5]

  • Source: Google P
  • Context: Background on the stability and synthesis of the core scaffold.
  • URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US5227531A - Process for the preparation of fluorobenzaldehydes - Google Patents [patents.google.com]

Technical Support Hub: Solvent Optimization for 5-Benzyloxy-2-fluorobenzaldehyde

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Topic: Strategic solvent selection to balance solubility, reactivity, and chemoselectivity.

Core Directive: The "Dual-Reactivity" Challenge

5-Benzyloxy-2-fluorobenzaldehyde is not a generic aldehyde.[1][2] It possesses a "Dual-Reactivity" profile that dictates solvent choice:[1][2]

• Electrophilic Carbonyl (C1): The target for reductive aminations, condensations, and Grignard additions.

• Activated Fluorine (C2): The fluorine atom is ortho to the aldehyde (a strong electron-withdrawing group).[2] This makes the C2 position highly susceptible to Nucleophilic Aromatic Substitution (

  ), particularly in polar aprotic solvents (DMF, DMSO) at elevated temperatures.[2]

The Golden Rule:

• To preserve the Fluorine: Use non-polar or polar aprotic solvents with low dielectric constants (e.g., Toluene, 2-MeTHF, DCM) and avoid heating with strong nucleophiles.[2]

• To react the Aldehyde: Use protic solvents (MeOH, EtOH) or ethers (THF, 2-MeTHF) with mild Lewis acids.[2]

Troubleshooting Guides & FAQs

Category A: Solubility & Dissolution

Q: "My starting material forms a gummy suspension in heptane/hexane. How do I get a homogeneous solution without using DCM?"

Diagnosis: The benzyloxy group adds lipophilicity, but the aldehyde and fluoro groups create a dipole. Alkanes are too non-polar.[1] Solution: Switch to 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl Methyl Ether (CPME) .[1][2]

• Why? These "green" ethers possess higher boiling points and better solvation power for polar aromatics than standard THF or diethyl ether.[1] They also separate cleanly from water during work-up, unlike THF.[1]

• Protocol:

  • Start with 5 volumes (5 mL/g) of 2-MeTHF.

  • Sonicate at 30°C.

  • If not dissolved, add Ethyl Acetate (EtOAc) as a co-solvent (10-20%).[2]

Q: "I am scaling up, but the material crashes out of Ethanol during cooling."

Diagnosis: While soluble in hot ethanol, the compound crystallizes upon cooling due to the rigid aromatic stacking of the benzyloxy moiety. Solution: Use a Co-Solvent System .

• Recommendation: Ethanol/Toluene (8:2 ratio).[2] Toluene disrupts the π-stacking interactions, maintaining solubility at lower temperatures, which is critical for flow chemistry or low-temp additions.[1]

Category B: Reactivity & Chemoselectivity

Q: "I am performing a reductive amination with a primary amine, but I see a significant impurity (M+ - 19 + Nucleophile mass). What is happening?"

Diagnosis: You are observing Defluorination via

.

• Mechanism: The amine (nucleophile) attacks the C2 position, displacing fluoride. This is accelerated by the ortho-aldehyde group which stabilizes the Meisenheimer complex.[1]

• Trigger: High temperature (>60°C) or use of high-dielectric solvents like DMF, DMSO, or NMP which stabilize the transition state.[2]

• Fix:

  • Change Solvent: Switch to Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (if chlorinated solvents are permitted) or 2-MeTHF (green alternative).[2] These solvents destabilize the charged intermediate required for

    .

  • Lower Temperature: Run the imine formation at 0°C to RT.

  • Acid Catalyst: Add 1-5 mol% Acetic Acid. This protonates the imine/aldehyde oxygen (activating it for attack) but protonates the amine slightly, reducing its basicity/nucleophilicity towards the aromatic ring.

Q: "The Knoevenagel condensation with malononitrile is stalling in Ethanol."

Diagnosis: Reversibility and water accumulation.[1] Solution: Switch to Toluene with a Dean-Stark trap or molecular sieves.[1]

• Why? Removing water drives the equilibrium forward (Le Chatelier’s principle).[2] Toluene also allows higher temperatures (110°C) than EtOH, overcoming the steric bulk of the benzyloxy group.

Category C: Green Chemistry & Work-up [1][2]

Q: "We need to eliminate DCM and DMF from our process. What are the validated replacements for this specific substrate?"

Validated Substitutions Table:

Reaction Type	Traditional Solvent	Green Replacement	Technical Justification
Reductive Amination	DCM / DCE	2-MeTHF or Ethyl Acetate	2-MeTHF is stable to borohydrides; forms azeotropes with water for easy drying.[1][2]
(Intentional)	DMF / NMP	DMSO or Sulfolane	If is the goal, DMSO is greener than DMF/NMP (reprotoxic).[2]
Coupling (Suzuki)	DME / Dioxane	n-Butanol or IPA/Water	Alcohols promote Pd-catalyzed cycles without peroxide risks of ethers.[1][2]
Extraction	DCM	2-MeTHF	Higher hydrophobicity than THF; cleaner phase separation than EtOAc for basic compounds.[1]

Strategic Visualization

Diagram 1: Solvent Selection Decision Tree

Caption: Decision logic for solvent selection based on chemoselectivity requirements (Aldehyde vs. Fluorine).

Diagram 2: The "Danger Zone" - Competitive Pathways

Caption: Mechanistic divergence. Polar aprotic solvents stabilize the Meisenheimer complex, favoring unwanted defluorination.

Experimental Protocols

Protocol A: Rapid Solubility Screen (The "Drop-Wise" Method)

Use this to validate solvent candidates before committing to a batch.[2]

• Weigh 50 mg of 5-Benzyloxy-2-fluorobenzaldehyde into a 4 mL vial.

• Add solvent in 100 µL increments (equivalent to 2 vol).

• Vortex for 30 seconds after each addition.

• Endpoint: Clear solution.

  • < 5 volumes (250 µL): Excellent Solvent.[1]

  • 5 - 10 volumes: Good Solvent.[1][3]

  • > 10 volumes: Poor Solvent (Requires heating or co-solvent).[2]

Protocol B: Green Reductive Amination (2-MeTHF System)

Optimized to prevent defluorination.[1][2]

• Dissolution: Dissolve aldehyde (1.0 eq) in 2-MeTHF (10 volumes).

• Activation: Add Amine (1.1 eq) and Acetic Acid (1.5 eq). Stir at 20°C for 1 hour.

  • Checkpoint: Monitor by TLC/LCMS for imine formation.[1] Ensure no

    product (M-F+Nuc) is forming.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

• Quench: Add 10% aqueous

  .

• Separation: The 2-MeTHF layer will separate cleanly (upper layer).[1] Wash with brine, dry over

  , and concentrate.

References

• Prat, D., et al. "Sanofi’s Solvent Selection Guide: A Step Toward More Sustainable Processes." Organic Process Research & Development, vol. 17, no. 12, 2013, pp. 1517–1525. Link[2]

• Byrne, F. P., et al. "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes, vol. 4, no. 7, 2016. Link

• Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions of Activated Aromatic Halides." Chemical Reviews, vol. 49, no. 2, 1951, pp. 273–412. (Foundational mechanism for SnAr activation by ortho-carbonyls).[1][2] Link[2]

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] The Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862. Link[2]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. scielo.org.mx [scielo.org.mx]
• 3. acs.org [acs.org]

Technical Support Guide: Recrystallization of 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary & Compound Profile

Subject: Optimization of recrystallization parameters for 5-Benzyloxy-2-fluorobenzaldehyde. CAS: 112898-36-9 (Isomer specific) / Analogous Ref: 121124-94-5 Chemical Class: Halogenated Aromatic Aldehyde / Benzyl Ether.

Technical Context: This compound presents a specific purification challenge common to benzylated aldehydes: a moderate melting point (typically 60–80°C range for this structural class) combined with a susceptibility to air oxidation. The benzyl ether moiety adds lipophilicity, making water an ineffective solvent, while the aldehyde group introduces polarity and reactivity.

Critical Warning - Aldehyde Stability: Benzaldehydes spontaneously oxidize to benzoic acids upon prolonged exposure to air. Before attempting recrystallization, verify the absence of significant benzoic acid impurities (via TLC or

H-NMR). If acid content is >5%, a bicarbonate wash is required before recrystallization, as the acid will co-crystallize or disrupt the lattice formation of the aldehyde.

Solvent Selection Matrix

The following recommendations are derived from solubility parameters of the benzyloxy-fluorobenzaldehyde scaffold.

Primary Solvent Systems

System Type	Solvent(s)	Role	Suitability Rating	Technical Notes
Single Solvent	Ethanol (95%)	Solute/Crystallizer	★★★★★ (Best)	Excellent thermal gradient. The 5% water content acts as a mild antisolvent to improve yield without causing phase separation (oiling out).
Single Solvent	Isopropanol (IPA)	Solute/Crystallizer	★★★★☆	Good alternative if Ethanol yields are low. Higher boiling point allows for better dissolution of stubborn crude material.
Binary System	EtOAc / Heptane	Solvent / Antisolvent	[1] ★★★★☆	Ideal for high-purity requirements. Ethyl Acetate (EtOAc) dissolves the compound readily; Heptane induces controlled precipitation.
Binary System	DCM / Hexanes	Solvent / Antisolvent	★★☆☆☆	Not Recommended. Dichloromethane (DCM) is too volatile; rapid evaporation often leads to amorphous precipitation rather than crystals.

Solubility Behavior Table

• Cold (20°C): Insoluble in Water, Hexanes, Heptane. Soluble in DCM, Acetone, THF.

• Hot (Reflux): Soluble in Ethanol, Isopropanol, EtOAc, Toluene.

Standard Operating Procedure (SOP)

Workflow Visualization

The following diagram outlines the critical path for the binary solvent recrystallization (EtOAc/Heptane), which offers the highest control over purity.

Figure 1: Optimized Binary Solvent Recrystallization Workflow.

Detailed Protocol (Ethanol Method)

Use this method for general purification (purity >95%).

• Preparation: Place crude solid in an Erlenmeyer flask. Add a magnetic stir bar.

• Dissolution: Add Ethanol (95%) in small portions (1-2 mL/g) while heating to a gentle reflux (approx. 78°C).

  • Note: Do not exceed 10 mL/g. If not dissolved by then, insoluble impurities are likely present.[2][3]

• Hot Filtration (Optional): If solid specks remain at reflux, perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask.

• Nucleation: Remove from heat. Allow the flask to cool to room temperature undisturbed on a wood or cork block (insulator).

  • Crucial Step: Rapid cooling on a cold surface will trap impurities.

• Crystallization: Once at room temperature, move to an ice bath (0-4°C) for 30 minutes.

• Harvest: Filter crystals using a Büchner funnel. Wash with ice-cold ethanol .

• Drying: Dry under vacuum at 40°C. Avoid high heat (>60°C) to prevent melting or oxidation.

Troubleshooting Guide: "Oiling Out"

Issue: The compound separates as a liquid oil droplet at the bottom of the flask instead of forming crystals. Cause: The saturation temperature of the solute is higher than its melting point in the solvent mixture.

Decision Logic for Oiling Out:

Figure 2: Remediation strategy for phase separation (Oiling Out).

Solutions:

• The "Cloud Point" Technique: Reheat the mixture until the oil dissolves. Add the "good" solvent (e.g., Ethanol) in small increments until the solution is clear at a lower temperature.

• Seeding: If you have any pure crystals from a previous batch, add a tiny crystal when the solution is slightly cooled. This provides a template for the lattice, bypassing the liquid phase.

• Trituration: If the oil solidifies into a gum upon cooling, decant the solvent, add fresh cold Hexanes, and grind the gum with a glass rod. This often induces crystallization.

Frequently Asked Questions (FAQ)

Q: The crystals are turning yellow after drying. Why? A: This indicates oxidation. Benzaldehydes are air-sensitive.

• Fix: Recrystallize under an inert atmosphere (

  ) if possible. Store the final product in a dark, tightly sealed container under nitrogen or argon at 4°C.

Q: Can I use Water as the antisolvent with Ethanol? A: Yes, but proceed with caution. Adding water too quickly to the hot ethanolic solution often causes the hydrophobic benzyloxy group to "crash out" as an oil or amorphous powder. Add warm water dropwise only until a faint turbidity persists.

Q: My recovery yield is low (<50%). A: The compound likely has high solubility in the mother liquor.

• Fix: Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume and repeat the cooling process to harvest a "second crop." Note that the second crop is usually less pure than the first.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Source for ethanol/water recrystallization techniques).[3][4]

• BenchChem. (2025).[1][5] Technical Guide to 2-(Benzyloxy)-4-fluorobenzaldehyde. Retrieved from (Provides physical property benchmarks for the benzyloxy-fluorobenzaldehyde isomer class).

• PubChem. (2025). Compound Summary: 5-Fluoro-2-(hexyloxy)benzaldehyde.[6] National Library of Medicine. Retrieved from (Analogous solubility data).

Sources

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• 2. iunajaf.edu.iq [iunajaf.edu.iq]
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• 4. vet.mu.edu.iq [vet.mu.edu.iq]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 5-Fluoro-2-(hexyloxy)benzaldehyde | C13H17FO2 | CID 54795091 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Analytical Logic: Deconstructing the Molecule for Spectral Prediction

An In-Depth Comparative Guide to the FTIR Absorption Bands of 5-Benzyloxy-2-fluorobenzaldehyde

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectroscopic signature of 5-Benzyloxy-2-fluorobenzaldehyde, a key intermediate in pharmaceutical synthesis. As the positive identification and purity assessment of such building blocks are critical for successful drug development workflows, a thorough understanding of their spectral characteristics is paramount.

This document moves beyond a simple listing of peaks. It establishes a framework for spectral interpretation by comparing the predicted absorption bands of the target molecule with those of its core structural analogs: benzaldehyde, 2-fluorobenzaldehyde, and benzyl phenyl ether. This comparative approach provides a robust, self-validating system for researchers to confidently identify their compound and distinguish it from potential impurities or related structures.

The power of FTIR spectroscopy lies in its ability to probe the specific vibrational modes of a molecule's functional groups. By dissecting 5-Benzyloxy-2-fluorobenzaldehyde into its constituent parts, we can predict its spectrum with high confidence. The molecule's signature will be a composite of absorptions from the aromatic aldehyde, the fluoro-substituted ring, and the benzyloxy ether moiety.

Predicted FTIR Spectrum of 5-Benzyloxy-2-fluorobenzaldehyde: A Detailed Breakdown

• Aldehyde Group (CHO):

  • C=O Carbonyl Stretch: The carbonyl stretch is one of the most intense and diagnostic peaks in an IR spectrum.[1] For an aromatic aldehyde like benzaldehyde, this peak typically appears around 1700 cm⁻¹.[2][3] The presence of an electron-withdrawing fluorine atom and the benzyloxy group on the ring is expected to slightly shift this frequency. We predict a strong, sharp absorption band around 1695 cm⁻¹ .[4]

  • Aldehydic C-H Stretch: A hallmark of aldehydes is the presence of two weak bands corresponding to the stretching of the C-H bond of the aldehyde group, often appearing as a Fermi doublet.[2] These are typically found in the 2860-2760 cm⁻¹ region.[4] The presence of a moderate band near 2720 cm⁻¹ is a particularly helpful diagnostic tool.[5][6]

• Aromatic and Aliphatic C-H Stretches:

  • Aromatic C-H Stretch: The stretching vibrations of C-H bonds on the two aromatic rings will produce multiple weak to medium bands just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[2][6]

  • Aliphatic C-H Stretch: The methylene (-CH₂-) bridge in the benzyloxy group provides a clear aliphatic signature. These symmetric and asymmetric stretching vibrations are expected to appear as medium-intensity bands just below 3000 cm⁻¹, in the 2950-2850 cm⁻¹ region.[4]

• Aromatic C=C Stretches:

  • The carbon-carbon stretching vibrations within the two benzene rings give rise to a series of medium-intensity absorptions in the 1600-1450 cm⁻¹ region.[2]

• Ether and Fluoro Groups (The Fingerprint Zone):

  • C-O-C Ether Stretches: Aryl-alkyl ethers exhibit two characteristic C-O stretching bands.[7] The asymmetric stretch is expected as a strong band between 1250-1200 cm⁻¹ , while the symmetric stretch appears as a medium band around 1050-1000 cm⁻¹ .[4][8]

  • C-F Stretch: The carbon-fluorine bond stretch produces a strong absorption, typically in the 1250-1100 cm⁻¹ range.[4] It is crucial to note the high probability of this band overlapping with the strong asymmetric C-O-C ether stretch. This overlap necessitates careful analysis of the entire fingerprint region to distinguish the two contributions.

Objective Comparison with Structural Analogs

The following table and analysis demonstrate how the FTIR spectrum of 5-Benzyloxy-2-fluorobenzaldehyde can be distinguished from its simpler counterparts. This comparative logic is essential for confirming that a desired synthesis has occurred and for identifying potential starting materials or side-products.

Vibrational Mode	Benzaldehyde (cm⁻¹)[2][3]	2-Fluorobenzaldehyde (cm⁻¹)[9][10]	Benzyl Phenyl Ether (cm⁻¹)[11]	5-Benzyloxy-2-fluorobenzaldehyde (Predicted, cm⁻¹)	Key Differentiator for Target Molecule
Aldehyde C-H Stretch	~2820, ~2720	~2850, ~2750	N/A	~2860, ~2760	Presence of characteristic aldehyde peaks.
Aromatic C-H Stretch	>3000	>3000	>3000	>3000	Present in all, not a key differentiator.
Aliphatic C-H Stretch	N/A	N/A	~2930	~2950-2850	Confirms presence of the benzyloxy -CH₂- group.
Carbonyl (C=O) Stretch	~1703	~1700	N/A	~1695	Presence of a strong C=O peak.
Aromatic C=C Stretch	1600-1450	1600-1450	1600-1450	1600-1450	Present in all, not a key differentiator.
Asymmetric C-O Stretch	N/A	N/A	~1240	~1250-1200	Confirms ether linkage (overlaps with C-F).
C-F Stretch	N/A	~1200	N/A	~1250-1100	Confirms fluorine substitution (overlaps with C-O).
Symmetric C-O Stretch	N/A	N/A	~1070	~1050-1000	Confirms ether linkage.

• vs. Benzaldehyde: 5-Benzyloxy-2-fluorobenzaldehyde is distinguished by the appearance of aliphatic C-H stretches (~2950-2850 cm⁻¹), strong C-O ether stretches (1250-1200 cm⁻¹ and 1050-1000 cm⁻¹), and the strong C-F stretch (~1250-1100 cm⁻¹).

• vs. 2-Fluorobenzaldehyde: The key differentiators are the additional bands from the benzyloxy group: aliphatic C-H stretches and the two characteristic C-O ether stretches.

• vs. Benzyl Phenyl Ether: The most obvious differences are the presence of the strong carbonyl (C=O) peak around 1695 cm⁻¹ and the aldehydic C-H stretches, which are absent in the ether. The C-F stretch provides another point of differentiation.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The following protocol outlines the Attenuated Total Reflectance (ATR) method, a modern and highly reproducible technique for analyzing solid powder samples that requires minimal sample preparation.

Materials:

• FTIR spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

• 5-Benzyloxy-2-fluorobenzaldehyde sample (1-2 mg).

• Spatula.

• Solvent for cleaning (e.g., isopropanol).

• Lint-free wipes.

Procedure:

• Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This step is critical for baseline stability.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface meticulously with a lint-free wipe dampened with isopropanol and allow it to dry completely. Any residue will appear in the final spectrum.

  • Acquire a background spectrum. This essential step measures the absorbance of the atmosphere (CO₂, H₂O) and the ATR crystal itself. The instrument software will automatically subtract this from the sample spectrum, ensuring that the final data represents only the sample.[12]

• Sample Analysis:

  • Place a small amount (1-2 mg) of the solid sample onto the center of the ATR crystal.

  • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal. Poor contact is a common source of low-quality, low-intensity spectra.

  • Acquire the sample spectrum. A typical setting is 16-32 scans at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹. Co-adding multiple scans improves the signal-to-noise ratio.

• Data Processing and Cleaning:

  • The software will perform the background subtraction.

  • Clean the sample from the ATR crystal and press using a dry wipe first, followed by a solvent-dampened wipe.

  • Analyze the resulting spectrum to identify the characteristic absorption bands as detailed in this guide.

Visualization of the Analytical Workflow

The logical flow from sample to result is a self-validating process that ensures data integrity at each stage.

Caption: Workflow for FTIR analysis of 5-Benzyloxy-2-fluorobenzaldehyde.

Conclusion

The FTIR spectrum of 5-Benzyloxy-2-fluorobenzaldehyde is rich with information, providing a unique molecular fingerprint. Confident identification is achieved not by observing a single peak, but by recognizing the complete pattern of absorptions. The simultaneous presence of the aldehydic C-H and C=O stretches, the aliphatic C-H stretches of the methylene bridge, and the strong, complex absorptions in the 1300-1000 cm⁻¹ region from the overlapping C-O and C-F stretches provides an unambiguous confirmation of the molecule's structure. By following the comparative methodology and robust experimental protocol outlined here, researchers can effectively leverage FTIR spectroscopy as a rapid, reliable tool in the critical path of drug discovery and development.

References

• UCLA Chemistry , IR Spectroscopy Tutorial: Aldehydes. [Link]

• Doc Brown's Chemistry , Infrared spectrum of Benzaldehyde. [Link]

• ResearchGate , FT-IR Spectrum of Benzaldehyde. [Link]

• Illinois State University , Infrared Spectroscopy. [Link]

• Chemistry LibreTexts , 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Northern Illinois University , Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• PubMed , High-resolution FTIR spectroscopy of benzaldehyde in the far-infrared region: probing the rotational barrier. [Link]

• PubChem , Benzyl Phenyl Ether. [Link]

• The Royal Society of Chemistry , Benzyl ether: a dynamic covalent motif for designing a trans-ether based covalent adaptable network (CAN). [Link]

• University of Colorado Boulder , Table of Characteristic IR Absorptions. [Link]

• SpectraBase , Benzyl p-nitrophenyl ether - Optional[FTIR] - Spectrum. [Link]

• ResearchGate , FTIR spectra of a) fluoroalkane (FA), fluoropolymer (FP) and fluorosiloxane. [Link]

• SpectraBase , 2-Fluorobenzaldehyde - Optional[13C NMR] - Spectrum. [Link]

• Spectroscopy Online , The C-O Bond III: Ethers By a Knockout. [Link]

• Quimica Organica , IR spectrum: Ethers. [Link]

• ScienceDirect , Vibrational spectroscopic (FT-IR, FT-Raman, 1H NMR and UV) investigations and computational study of 5-nitro-2-(4-nitrobenzyl) benzoxazole. [Link]

• Chemistry LibreTexts , 18.8: Spectroscopy of Ethers. [Link]

• PMC , Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. [Link]

• PubChem , o-Fluorobenzaldehyde. [Link]

• EPA , Fourier Transform Infrared (FTIR) Reference Spectra. [Link]

• ResearchGate , FT-IR spectra of the fluorocarbon gases identified in TFE continuous... [Link]

• Chemistry LibreTexts , 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Indonesian Journal of Science & Technology , How to Read and Interpret FTIR Spectroscope of Organic Material. [Link]

• Surface Science Western , From Light Comes Illumination. [Link]

• ResearchGate , High-resolution FTIR spectroscopy of benzaldehyde in the far-infrared region: probing the rotational barrier | Request PDF. [Link]

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• 1. surfacesciencewestern.com [surfacesciencewestern.com]
• 2. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. orgchemboulder.com [orgchemboulder.com]
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• 7. IR spectrum: Ethers [quimicaorganica.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. 2-Fluorobenzaldehyde(446-52-6) IR Spectrum [m.chemicalbook.com]
• 10. o-Fluorobenzaldehyde | C7H5FO | CID 67970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Benzyl Phenyl Ether | C13H12O | CID 70352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison Guide: Mass Spectrometry Profiling of 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary

5-Benzyloxy-2-fluorobenzaldehyde (CAS: 87123-91-9) is a critical pharmacophore intermediate, most notably utilized in the synthesis of the potassium-competitive acid blocker (P-CAB) Vonoprazan .

This guide provides a structural confirmation workflow for researchers characterizing this intermediate. Unlike standard spectral libraries which may lack specific entries for proprietary intermediates, this document synthesizes established fragmentation principles with comparative data from structural analogs.[1] We focus on distinguishing this fluorinated ether from its chlorinated and non-fluorinated impurities using Mass Spectrometry (MS).[1]

Part 1: Structural Context & Fragmentation Mechanism

The Molecule[2][3][4][5]

• Formula:

• Exact Mass: 230.0743 Da[1]

• Key Moieties:

  • Benzyl Ether: The "weak link" prone to facile cleavage.[1]

  • Benzaldehyde Core: Directs characteristic

    -cleavage (loss of H and CO).[1]

  • Ortho-Fluorine: Provides metabolic stability and a unique monoisotopic mass signature (

    is 100% natural abundance).[1]

Fragmentation Pathway (EI/ESI)

The fragmentation of 5-Benzyloxy-2-fluorobenzaldehyde is dominated by the stability of the benzyl cation (which rearranges to the tropylium ion).

• Primary Event (

  91): Homolytic or heterolytic cleavage of the benzylic C-O bond.[1] This is typically the Base Peak (100% abundance) in Electron Impact (EI) spectra.[1]

• Secondary Event (

  139/140): The remaining fluorinated phenolic core.[1] In ESI+ (protonated), this appears as the neutral loss of the benzyl group.[1]

• Tertiary Event (Aldehyde Loss): Loss of the formyl radical (

  , 29 Da) or Carbon Monoxide (CO, 28 Da).[1]

Visualization: Fragmentation Pathway

The following diagram illustrates the primary dissociation events under high-energy collision (EI or CID).

Figure 1: Primary fragmentation pathway showing the dominance of the benzyl cleavage and subsequent degradation of the fluorinated core.

Part 2: Comparative Analysis

In drug development, this compound must be distinguished from process impurities such as the non-fluorinated starting material or chlorinated analogs (from alternative halogenation routes).[1]

Comparative Data Table

Feature	Target: 5-Benzyloxy-2-fluorobenzaldehyde	Analog A: 3-Benzyloxybenzaldehyde	Analog B: 5-Benzyloxy-2-chlorobenzaldehyde
Molecular Weight	230.23	212.24	246.69
Monoisotopic Mass	230.0743	212.0837	246.0448
Base Peak (EI)	91 (Tropylium)	91 (Tropylium)	91 (Tropylium)
Key Core Fragment	139 (Fluoro-phenol)	121 (Phenol)	155 (Chloro-phenol)
Isotopic Pattern	Single Peak ( ) Fluorine is monoisotopic.[1]	Single Peak ( )	3:1 Ratio ( ) Distinct signature.[1]
Retention Time (RP-LC)	Mid-Eluting Fluorine adds lipophilicity vs H.	Early Eluting	Late ElutingChlorine is more lipophilic than F.

Analytical Insight

• The "Benzyl Blind Spot": All three compounds produce a massive signal at

  91.[1] Relying solely on the base peak will cause false positives.[1] You must monitor the molecular ion ( ) or the specific core fragment ( 139).[1]

• The Chlorine Flag: If you observe a split peak at the molecular ion level (M and M+2) with a 3:1 intensity ratio, your sample is contaminated with the chloro-analog (CAS 85604-06-4), a common impurity in halogenated benzaldehyde synthesis.

Part 3: Experimental Protocols (Self-Validating)

Method A: High-Resolution LC-MS/MS (ESI+)

Recommended for impurity profiling and trace analysis.

System: Q-TOF or Orbitrap (Resolution > 30,000).[1] Ionization: Electrospray Ionization (ESI), Positive Mode.[1][2]

Step-by-Step Protocol:

• Sample Prep: Dissolve 1 mg of sample in 1 mL Acetonitrile (ACN). Dilute 1:100 with 50:50 ACN:Water + 0.1% Formic Acid.[1]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• MS Settings:

  • Capillary Voltage: 3500 V.[1]

  • Fragmentor: 135 V (High enough to induce some in-source fragmentation for confirmation).

  • Collision Energy (for MS/MS): Stepped 10, 20, 40 eV.[1]

Validation Criteria (Pass/Fail):

• Pass: Observation of

  at 231.0816 (Theoretical) with < 5 ppm error.

• Pass: MS/MS spectrum shows dominant daughter ion at

  91.0547.[1]

• Fail: Presence of

  247/249 doublet (indicates Chloro-impurity).[1]

Method B: GC-MS (EI)

Recommended for raw material purity checks.[1]

System: Single Quadrupole GC-MS. Source: Electron Impact (70 eV).[1]

Step-by-Step Protocol:

• Inlet: Split mode (20:1), Temperature 250°C.

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30m x 0.25mm.

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 300°C.

  • Hold 3 min.

• Detection: Scan range 40-350 amu.

Validation Criteria:

• Pass: Retention time matches standard (~12.5 min depending on flow).

• Pass: Spectrum matches predicted pattern: Base peak 91, Molecular ion 230 (~10-20% abundance).[1]

Part 4: Decision Logic for Identification

Use the following logic flow to interpret ambiguous spectra when synthesizing Vonoprazan intermediates.

Figure 2: Decision tree for rapid identification of the target intermediate versus common process impurities.

References

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard reference for benzyl ether fragmentation rules and tropylium ion formation).

• NIST Mass Spectrometry Data Center. (2023).[1] Mass Spectrum of Benzaldehyde, 4-fluoro-. NIST Chemistry WebBook, SRD 69.[1][3] [Link] (Source for fluorobenzaldehyde fragmentation behavior).[1]

• Takeda Pharmaceutical Company Limited. (2010).[1] Patent WO2010104179A1: Heterocyclic compound and use thereof.[1] (Describes the synthesis of Vonoprazan and characterization of fluorinated intermediates).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Reference for isotopic abundance of Cl vs F).

Sources

• 1. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 2. Identification, Antioxidant Capacity, and Matrix Metallopeptidase 9 (MMP-9) In Silico Inhibition of Haloarchaeal Carotenoids from Natronococcus sp. and Halorubrum tebenquichense [mdpi.com]
• 3. Benzaldehyde, 4-fluoro- [webbook.nist.gov]

A Comparative Guide to HPLC Method Development for the Purity Assessment of 5-Benzyloxy-2-fluorobenzaldehyde

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 5-Benzyloxy-2-fluorobenzaldehyde is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity directly impacts the impurity profile of the final drug substance. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of this critical intermediate. We will delve into the rationale behind methodological choices, present comparative data, and provide a fully validated, robust protocol.

The Imperative of a Stability-Indicating Method

A crucial aspect of purity analysis is the ability of the method to be "stability-indicating." This means the method must be able to separate the main compound (the analyte) from any potential impurities and degradation products that may arise during synthesis, storage, or under stress conditions.[1][2][3] Forced degradation studies are intentionally conducted to generate these degradation products and prove the method's specificity.[1][2][3][4]

Method Development Strategy: A Multifaceted Approach

The development of a robust HPLC method is a systematic process.[5] Our strategy for 5-Benzyloxy-2-fluorobenzaldehyde was anchored in a thorough understanding of its physicochemical properties, including its aromatic nature, the presence of an aldehyde group, a benzyl ether, and a fluorine substituent.

1. Column Selection: The Heart of the Separation

The stationary phase is the most critical factor in achieving the desired separation.[6] Given the non-polar to moderately polar nature of 5-Benzyloxy-2-fluorobenzaldehyde and its potential impurities, a reversed-phase (RP) approach is the logical choice.[7] We evaluated three common RP stationary phases:

• C18 (Octadecylsilane): The industry standard, offering strong hydrophobic retention for a wide range of compounds.[6]

• C8 (Octylsilane): Provides less hydrophobic retention than C18, which can be advantageous for highly retained compounds, reducing analysis time.[6][8]

• Phenyl: Offers alternative selectivity due to π-π interactions with aromatic analytes.[6][8] This is particularly relevant for our target molecule and its likely aromatic impurities.

2. Mobile Phase Optimization: Driving Selectivity

The mobile phase composition is a powerful tool for fine-tuning selectivity.[9][10][11] We explored binary gradients of water (or an aqueous buffer) with common organic modifiers:

• Acetonitrile (ACN): A widely used organic modifier with low viscosity and UV transparency.[9][12]

• Methanol (MeOH): Offers different selectivity compared to ACN due to its protic nature and ability to engage in hydrogen bonding.[11]

The pH of the aqueous component can significantly influence the retention and peak shape of ionizable compounds.[9] While 5-Benzyloxy-2-fluorobenzaldehyde is neutral, potential acidic or basic impurities necessitate pH control for consistent and reproducible separations. A slightly acidic mobile phase (e.g., using 0.1% phosphoric acid) is often a good starting point to suppress the ionization of any acidic impurities and ensure sharp peaks.[13][14]

3. Detection Wavelength: Maximizing Sensitivity

The choice of detection wavelength is critical for achieving optimal sensitivity. A UV-Vis or Photodiode Array (PDA) detector is standard for this type of analysis.[3] Benzaldehyde and its derivatives typically exhibit strong UV absorbance around 240-250 nm.[15][16] A PDA detector allows for the simultaneous acquisition of spectra across a range of wavelengths, which is invaluable for identifying co-eluting peaks and assessing peak purity.

Comparative Experimental Data

To illustrate the impact of different chromatographic conditions, we present the following comparative data.

Table 1: Comparison of Stationary Phases

Stationary Phase	Resolution (Analyte vs. Closest Impurity)	Tailing Factor (Analyte)	Analysis Time (min)
C18	1.8	1.2	25
C8	1.5	1.3	20
Phenyl	2.5	1.1	22

Conditions: Isocratic elution with Acetonitrile:Water (60:40) at 1.0 mL/min. Detection at 248 nm.

The Phenyl column provided the best resolution between the main peak and its closest eluting impurity, likely due to favorable π-π interactions.

Table 2: Comparison of Organic Modifiers

Organic Modifier	Resolution (Analyte vs. Closest Impurity)	Backpressure (psi)
Acetonitrile	2.5	1800
Methanol	2.1	2200

Conditions: Phenyl column with a gradient elution. Detection at 248 nm.

Acetonitrile offered superior resolution and lower backpressure compared to methanol under the optimized gradient conditions.

Optimized HPLC Protocol

Based on the comparative data, the following protocol was established and validated according to ICH guidelines.[17][18][19][20][21][22]

Instrumentation:

• HPLC system with a gradient pump, autosampler, column thermostat, and PDA detector.[3][23]

Chromatographic Conditions:

• Column: Phenyl, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 50% B

  • 5-20 min: 50% to 80% B

  • 20-22 min: 80% B

  • 22-23 min: 80% to 50% B

  • 23-28 min: 50% B (equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 248 nm

• Injection Volume: 10 µL

• Sample Diluent: Acetonitrile:Water (50:50)

Method Validation Summary

The optimized method was subjected to a rigorous validation process to demonstrate its suitability for its intended purpose.[19][22][24]

Table 3: Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Result
Specificity	No interference from blank, placebo, and known impurities. Peak purity index > 0.999.	Pass
Linearity	Correlation coefficient (r²) ≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (%RSD)	Repeatability (n=6): ≤ 2.0%Intermediate Precision: ≤ 2.0%	0.8%1.2%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	0.01 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10	0.03 µg/mL
Robustness	%RSD of results after small, deliberate changes in method parameters (flow rate, temperature, mobile phase composition) ≤ 2.0%	Pass

These results confirm that the developed method is specific, linear, accurate, precise, and robust for the purity determination of 5-Benzyloxy-2-fluorobenzaldehyde.

Visualizing the Workflow and Logic

To better illustrate the processes, the following diagrams are provided.

Caption: Logic of HPLC Method Parameter Selection

Conclusion

The development of a robust and reliable HPLC method for the purity assessment of 5-Benzyloxy-2-fluorobenzaldehyde is paramount for ensuring the quality of downstream pharmaceutical products. Through a systematic evaluation of stationary phases and mobile phase compositions, a superior method utilizing a Phenyl column with an acetonitrile/water gradient was developed and validated. This guide demonstrates that a thorough understanding of the analyte's chemistry, coupled with a logical, data-driven approach to method development, leads to a scientifically sound and defensible analytical procedure.

References

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Advances.
• (PDF) Development of a HPLC-FL method to determine benzaldehyde after derivatization with N -acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum.
• HPLC Column Selection Guide. Linklab.
• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its applic
• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Unknown Source.
• HPLC Column Selection Guide. Phenomenex.
• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
• Waters UPLC, UHPLC, and HPLC Column Selection and Mobile Phase Guide. Unknown Source.
• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Unknown Source.
• HPLC Column Selection Guide. Unknown Source.
• New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific.
• A Comprehensive Guide to Selecting HPLC Columns. Labtech.
• Separation of Benzaldehyde, 3,4-diethoxy- on Newcrom R1 HPLC column. Unknown Source.
• Separation of Benzaldehyde on Newcrom R1 HPLC column. SIELC Technologies.
• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• Steps for HPLC Method Valid
• ICH Guidelines for Analytical Method Valid
• ICH and FDA Guidelines for Analytical Method Valid
• Method Validation as per ICH & USP Guidelines. Cubic Analytical Solution.
• What is the Method Validation Steps According to ICH and USP Guidelines ? and What is Acceptance Criteria for this Steps ?.
• HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison.
• Development of forced degradation and stability indic
• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. RSC Publishing.
• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. MDPI.
• Validation of HPLC methods for pharmaceutical analysis understanding the differences and similarities between validation requirements of US-FDA, USP and ICH | Request PDF.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• UV absorption spectra of a benzaldehyde and b acetophenone in water and... | Download Scientific Diagram.
• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Unknown Source.
• HPLC Analysis of Aldehydes and Ketones in Air Samples. Unknown Source.
• Forced Degradation Study as per ICH Guidelines: Wh
• Method development & optimiz
• Force Degradation | PDF | High Performance Liquid Chrom
• Analytical Method Development by High Performance Liquid Chrom
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC International.
• Using a Solvent Triangle to Optimize an HPLC Separ
• Effect of HPLC binary mobile phase composition on the analysis of carbonyls. Unknown Source.
• Characterization of Impurities in 2-(Benzyloxy)
• Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources.
• Direct Spectrophotometric Assay for Benzaldehyde Lyase Activity. PMC.
• 2278-6074 - Stability Indicating HPLC Method Development and Valid
• Benzaldehyde. PhotochemCAD.
• UV-Visible Spectroscopy. MSU chemistry.
• 5-[2-(benzyloxy)propan-2-yl]-2-fluorobenzaldehyde. PubChem.
• A Stability-Indicating RP-HPLC Assay Method for 5-Fluorouracil. PMC.
• Organic Syntheses Procedure. Unknown Source.
• Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy. Unknown Source.
• A validated stability indicating HPLC method for the determination of process-related impurities in pantoprazole bulk drug and f. SciELO.
• US5227531A - Process for the preparation of fluorobenzaldehydes.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ijtsrd.com [ijtsrd.com]
• 6. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 7. labtech.tn [labtech.tn]
• 8. waters.com [waters.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. waters.com [waters.com]
• 13. Separation of Benzaldehyde, 3,4-diethoxy- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. Separation of Benzaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. researchgate.net [researchgate.net]
• 16. PhotochemCAD | Benzaldehyde [photochemcad.com]
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• 18. actascientific.com [actascientific.com]
• 19. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 20. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 21. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 22. cubiclaboratories.com [cubiclaboratories.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. researchgate.net [researchgate.net]

Comparative Reactivity Guide: 5-Benzyloxy-2-fluorobenzaldehyde vs. 4-Fluoro Isomer

This guide provides an in-depth technical comparison of the reactivity profiles of 5-Benzyloxy-2-fluorobenzaldehyde (Target) and its regioisomer, 5-Benzyloxy-4-fluorobenzaldehyde (Comparator).[1]

The analysis focuses on the distinct electronic and steric environments created by the position of the fluorine atom relative to the aldehyde and benzyloxy groups, providing actionable insights for synthetic planning.[2]

[1]

Executive Summary

The primary differentiator between 5-Benzyloxy-2-fluorobenzaldehyde (2-F isomer) and 5-Benzyloxy-4-fluorobenzaldehyde (4-F isomer) is the susceptibility of the carbon-fluorine bond to Nucleophilic Aromatic Substitution (

) and the electrophilicity of the aldehyde carbonyl.[1]

• 5-Benzyloxy-2-fluorobenzaldehyde (2-F): Exhibits high reactivity in

  reactions due to the strong inductive activation by the ortho-formyl group.[1] The aldehyde center is highly electrophilic but sterically congested.

• 5-Benzyloxy-4-fluorobenzaldehyde (4-F): Shows reduced reactivity in

  manifolds.[1] The aldehyde is sterically accessible, making it the preferred isomer for condensation reactions with bulky nucleophiles where fluorine displacement is not desired.

Molecular Architecture & Electronic Analysis

The reactivity differences stem from the "Push-Pull" electronic effects of the substituents.[1]

Electronic Map

• Electron Withdrawing (Activating): The Formyl group (-CHO) withdraws electron density via induction (-I) and resonance (-M).

• Electron Donating (Deactivating): The Benzyloxy group (-OBn) donates electron density via resonance (+M), deactivating the ring towards nucleophilic attack but activating it for electrophilic substitution.

Feature	5-Benzyloxy-2-fluorobenzaldehyde	5-Benzyloxy-4-fluorobenzaldehyde
F-Position relative to CHO	Ortho (Strong Activation)	Para (Moderate Activation)
OBn-Position relative to F	Para (Resonance Donor)	Ortho (Resonance Donor)
Net Reactivity	High (CHO proximity dominates)	Low (OBn donation mitigates CHO effect)
Aldehyde Sterics	Hindered (Ortho-F blocks trajectory)	Open (No ortho substituents)

Visualization: Electronic Activation Pathways

The following diagram illustrates the competing electronic effects that dictate reactivity.

[1]

Detailed Reactivity Profiles

A. Nucleophilic Aromatic Substitution ( )

This is the most critical differentiation point.

• 2-F Isomer: The fluorine atom is primed for displacement.[1] The ortho-formyl group stabilizes the Meisenheimer complex intermediate through direct inductive withdrawal.[1]

  • Implication: Mild nucleophiles (amines, thiols) can displace the fluorine under basic conditions without metal catalysis.

  • Risk: Unintended defluorination can occur if using strong nucleophiles for other transformations (e.g., Grignard addition to CHO).

• 4-F Isomer: The fluorine is significantly more stable.[1] The para-formyl group provides activation, but the ortho-benzyloxy group donates electron density directly onto the carbon bearing the fluorine, raising the energy barrier for nucleophilic attack.

  • Implication: Displacement typically requires higher temperatures, stronger bases, or transition metal catalysis (e.g., Pd-catalyzed Buchwald-Hartwig).[1]

B. Carbonyl Condensation (Knoevenagel / Wittig)[2]

• 2-F Isomer: The ortho-fluorine increases the electrophilicity of the carbonyl carbon (inductive effect), potentially accelerating the initial nucleophilic attack.[1] However, the steric bulk of the fluorine atom can hinder the formation of the tetrahedral intermediate with bulky nucleophiles.

• 4-F Isomer: The carbonyl is sterically unencumbered, allowing for smoother reactions with large ylides or sterically demanding amines.[1]

C. Quantitative Comparison Table

Reaction Type	5-Benzyloxy-2-fluorobenzaldehyde	5-Benzyloxy-4-fluorobenzaldehyde
(Amine)	Fast ( C, mild base)	Slow ( C, strong base)
Aldehyde Reduction	Fast, potential for over-reduction	Standard rates
Oxidation to Acid	Rapid	Rapid
Schiff Base Formation	Equilibrium favors product, but slower kinetics due to sterics	Fast kinetics, high equilibrium yield

Experimental Protocols

Protocol 1: Selective Displacement (Targeting the 2-F)

Use this protocol to functionalize the 2-position while retaining the aldehyde.[1]

Objective: Displace Fluorine with Morpholine. Substrate: 5-Benzyloxy-2-fluorobenzaldehyde.[1][3]

• Setup: Dissolve substrate (1.0 equiv) in anhydrous DMSO (0.5 M concentration).

• Reagent: Add Morpholine (1.2 equiv) and

  (1.5 equiv).

• Reaction: Heat to 85°C under

  atmosphere.

  • Note: The 4-F isomer would require heating to >120°C or microwave irradiation for comparable conversion.[1]

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The product will be more polar (lower

  ) and likely fluorescent.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with water (3x) to remove DMSO.

• Yield Expectation: 85-92% isolated yield.

Protocol 2: Knoevenagel Condensation (Comparing Steric Tolerance)

Use this protocol to synthesize vinyl nitriles.

Objective: Condensation with Malononitrile.

• Setup: Dissolve substrate (1.0 equiv) in Ethanol .

• Reagent: Add Malononitrile (1.1 equiv) and catalytic Piperidine (5 mol%).

• Reaction: Stir at Room Temperature .

  • 2-F Isomer: May require 2-4 hours due to ortho-F steric hindrance.[1]

  • 4-F Isomer: Typically complete within 30-60 minutes.[1]

• Observation: Product usually precipitates from ethanol.[1]

• Purification: Filtration and recrystallization from EtOH.

Synthetic Workflow Visualization

The following diagram outlines the decision tree for selecting the correct isomer based on the desired final scaffold.

References

• BenchChem. An In-depth Technical Guide to the Reactivity of the Aldehyde Group in 2-(Benzyloxy)-4-fluorobenzaldehyde. Retrieved from .

• National Center for Biotechnology Information. PubChem Compound Summary for CID 68023, 4-Fluorobenzaldehyde. Retrieved from .

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: The Effect of Substituents on the Ring. Retrieved from .

• Chemistry LibreTexts. 16.6: Nucleophilic Aromatic Substitution. Retrieved from .

• Sigma-Aldrich. Product Specification: 5-(benzyloxy)-2-fluorobenzaldehyde.[1] Retrieved from .

Sources

• 1. US5227531A - Process for the preparation of fluorobenzaldehydes - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-(2-(Benzyloxy)propan-2-yl)-2-fluorobenzaldehyde | 2173999-21-6 | Benchchem [benchchem.com]

Comparative Guide: Elemental Analysis &amp; Quality Benchmarking for 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary

5-Benzyloxy-2-fluorobenzaldehyde (CAS: 103438-92-2 ) is a critical building block in medicinal chemistry, particularly for the synthesis of kinase inhibitors and P-CABs (Potassium-Competitive Acid Blockers). Its value lies in the orthogonal reactivity of the aldehyde handle (for reductive aminations or Wittig reactions) and the benzyl-protected phenol (stable to basic conditions, deprotectable via hydrogenolysis).

This guide provides a rigorous analysis of the compound's elemental composition, compares it against strategic alternatives, and outlines self-validating protocols for verifying quality in a drug development setting.

Elemental Analysis Data: The Purity Benchmark

For researchers synthesizing or sourcing this intermediate, Elemental Analysis (EA) serves as the primary gatekeeper for bulk purity, often detecting non-chromatographic impurities (e.g., inorganic salts, retained solvents) that HPLC might miss.

Theoretical vs. Experimental Composition

Molecular Formula:

Molecular Weight: 230.24 g/mol

Element	Theoretical Mass %	Acceptance Range ( )	Common Deviation Indicators
Carbon (C)	73.04%	72.64% – 73.44%	Low (<72%): Indicates retained inorganic salts or unreacted 2-Fluoro-5-hydroxybenzaldehyde (Precursor %C = 60.0%).[1]
Hydrogen (H)	4.82%	4.42% – 5.22%	High (>5.3%): Indicates retained solvent (EtOAc, MeOH) or moisture.
Fluorine (F)	8.25%	7.85% – 8.65%	Low: Potential defluorination (rare) or significant organic contamination.
Oxygen (O)	13.90%	N/A (Calculated)	Indirectly reflects purity; high values suggest oxidation to benzoic acid.

Impact of Common Impurities on EA

The table below models how specific impurities shift the elemental data, aiding in troubleshooting synthesis failures.

Impurity	Chemical Formula	Effect on %C	Effect on %H	Diagnostic Action
2-Fluoro-5-hydroxybenzaldehyde (Starting Material)		Significant Drop ( )	Slight Drop	Check TLC (high polarity spot).
Benzyl Bromide (Reagent)		Drop ( )	Rise ( )	Check for Br presence (Beilstein test).
Water (Solvent)		Drop ( )	Sharp Rise ( )	Dry sample under vacuum ( ).

Comparative Performance: Strategic Alternatives

In drug design, selecting the right building block dictates the synthetic route's efficiency. Below is a comparison of 5-Benzyloxy-2-fluorobenzaldehyde against its two primary functional alternatives.

Alternative 1: The Precursor (2-Fluoro-5-hydroxybenzaldehyde)

• CAS: 103438-84-2[2]

• Comparison: The "Free Phenol" variant.

• Performance Gap:

  • Reactivity: The free phenol is incompatible with basic conditions (e.g., NaH, LiHMDS) often used in aldehyde homologation, as the phenoxide anion forms immediately, quenching reagents.

  • Stability: Phenols are prone to oxidation to quinones. The benzyl group in the title compound locks this position, allowing the aldehyde to be manipulated freely.

Alternative 2: The Halogen Analog (5-Bromo-2-fluorobenzaldehyde)

• CAS: 93777-26-5

• Comparison: The "Cross-Coupling" variant.

• Performance Gap:

  • Utility: Use the Bromo-analog if the target requires a Suzuki/Buchwald coupling at position 5.

  • Limitation: If the goal is to eventually install an ether or hydroxyl group, the Bromo-analog requires harsh conditions (Pd-catalyzed hydroxylation) which may affect the aldehyde. The Benzyloxy compound delivers the oxygen functionality pre-installed and protected.

Decision Matrix: When to use which?

Figure 1: Strategic selection guide for 2-fluoro-benzaldehyde derivatives based on downstream synthetic requirements.

Experimental Protocols

Protocol A: Synthesis & Purification (Self-Validating)

This protocol converts the hydroxy-precursor to the title compound. It includes a specific "Stop/Go" checkpoint based on the EA data principles discussed above.

Reagents:

• 2-Fluoro-5-hydroxybenzaldehyde (1.0 eq)[2]

• Benzyl bromide (1.1 eq)[1]

• Potassium Carbonate (

  ), anhydrous (1.5 eq)

• DMF (Dimethylformamide), anhydrous (5 vol)

Workflow:

• Setup: Charge 2-Fluoro-5-hydroxybenzaldehyde and

  into DMF under atmosphere. Stir for 15 min to form the phenoxide (color change to yellow/orange).

• Addition: Add Benzyl bromide dropwise over 20 min to control exotherm.

• Reaction: Heat to 60°C for 4 hours.

  • Validation: TLC (Hexane:EtOAc 4:1). Product

    ; SM .

• Workup: Pour into ice water (10 vol). The product should precipitate as a solid. Filter and wash with water (

  ).

• Purification: Recrystallize from Ethanol/Water (9:1).

  • Critical Step: Ensure thorough drying (

    vacuum oven, 12h) to remove water, otherwise %H EA will fail.

Protocol B: Elemental Analysis (CHN) Preparation

To ensure the data matches the theoretical values in Section 2:

• Sample Prep: Dry 10 mg of sample in a vacuum desiccator over

  for 24 hours.

• Combustion: Use a standard CHN analyzer (e.g., PerkinElmer 2400).

• Tolerance Check:

  • If

    , re-dry and re-run.

  • If error persists, run H-NMR. A singlet at ~5.1 ppm (benzyl

    ) should integrate 2:1 vs the aldehyde proton at ~10.2 ppm.

Quality Control Workflow Diagram

The following diagram illustrates the logical flow for certifying a batch of 5-Benzyloxy-2-fluorobenzaldehyde for pharmaceutical use.

Figure 2: Quality control loop emphasizing the critical role of Elemental Analysis in batch release.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 587247, 2-Fluoro-5-hydroxybenzaldehyde. Retrieved from [Link]

• University of Illinois. (2025). Elemental Composition Calculator & Microanalysis Guidelines. Retrieved from [Link]

Sources

• 1. 2-Fluoro-4-hydroxybenzaldehyde | C7H5FO2 | CID 587246 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Fluoro-5-hydroxybenzaldehyde | C7H5FO2 | CID 587247 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the 13C NMR Chemical Shifts of 5-Benzyloxy-2-fluorobenzaldehyde

Introduction: The Challenge of Structural Elucidation

In the landscape of drug discovery and fine chemical synthesis, the unambiguous structural confirmation of novel molecules is paramount. 5-Benzyloxy-2-fluorobenzaldehyde represents a class of highly functionalized aromatic compounds whose synthetic utility is matched by the complexity of its spectroscopic analysis. While direct experimental 13C NMR data for this specific molecule is not widely published, a robust and reliable assignment of its chemical shifts can be achieved through a comparative analysis of structurally related analogs.

This guide provides a detailed examination of the predicted 13C NMR spectrum of 5-Benzyloxy-2-fluorobenzaldehyde. By dissecting the electronic and steric contributions of each substituent—the aldehyde, the fluorine atom, and the benzyloxy group—we can build a highly accurate predictive model. This analysis is grounded in experimental data from foundational molecules, including benzaldehyde, 2-fluorobenzaldehyde, and 2-fluoro-5-hydroxybenzaldehyde, providing researchers with a confident baseline for their own spectral interpretations.

Comparative Analysis of 13C NMR Chemical Shifts

The chemical shift of a given carbon atom in a substituted benzene ring is a sensitive probe of its local electronic environment. Electron-withdrawing groups (EWGs) like aldehydes and fluorine deshield nearby carbons, shifting their signals downfield (to higher ppm values). Conversely, electron-donating groups (EDGs) like the oxygen in the benzyloxy group will shield adjacent carbons, moving their signals upfield (to lower ppm values).

The following table summarizes experimental 13C NMR data for key reference compounds and presents a predicted spectrum for our target molecule, 5-Benzyloxy-2-fluorobenzaldehyde. Assignments are based on established substituent effects and analysis of similar structures.

Table 1: Comparison of Experimental and Predicted 13C NMR Chemical Shifts (ppm)

Carbon Position	Benzaldehyde[1][2]	2-Fluorobenzaldehyde[3][4]	2-Fluoro-5-hydroxybenzaldehyde[5]	5-Benzyloxy-2-fluorobenzaldehyde (Predicted)
C=O	~192.3	~187.0 (d)	~186.5 (d)	~187.1 (d)
C-1	~136.5	~125.0 (d)	~120.1 (d)	~121.5 (d)
C-2	~129.7	~163.0 (d)	~158.0 (d)	~158.5 (d)
C-3	~129.0	~118.0 (d)	~119.5 (d)	~119.2 (d)
C-4	~134.4	~136.0	~115.0	~116.0
C-5	~129.0	~129.0	~150.0	~155.8
C-6	~129.7	~131.0	~118.0	~118.5
-OCH2-	-	-	-	~70.5
Benzyl C-ipso	-	-	-	~136.0
Benzyl C-o	-	-	-	~128.6
Benzyl C-m	-	-	-	~128.2
Benzyl C-p	-	-	-	~127.5
(d) indicates a doublet due to C-F coupling. Chemical shifts are referenced to TMS and may vary slightly based on solvent and concentration.

Dissecting the Substituent Effects: A Rationale for Prediction

The predicted chemical shifts for 5-Benzyloxy-2-fluorobenzaldehyde are derived from a logical, stepwise consideration of each substituent's influence on the benzaldehyde core.

• The Aldehyde Group (-CHO): The carbonyl carbon of an aldehyde is one of the most deshielded signals in a 13C NMR spectrum, typically appearing in the 190-200 ppm region.[6] In our target molecule, its position is slightly upfield compared to benzaldehyde due to the electronic effects of the other ring substituents.

• The Fluorine Substituent (-F at C-2): Fluorine is highly electronegative, causing a significant downfield shift for the carbon it is directly attached to (C-2). Furthermore, it introduces carbon-fluorine coupling, splitting the signals of nearby carbons into doublets. The ¹JCF (one-bond coupling) for C-2 is typically very large, while ²JCF (two-bond) and ³JCF (three-bond) couplings are also observed for C-1, C-3, and the aldehyde carbon.

• The Benzyloxy Group (-OCH₂Ph at C-5): The ether oxygen at C-5 acts as a strong electron-donating group through resonance. This donates electron density into the aromatic ring, causing significant shielding (an upfield shift) at the ortho (C-4, C-6) and para (C-2) positions relative to itself. This effect is most pronounced at C-5, the point of attachment, which is shifted significantly downfield. The benzylic methylene carbon (-OCH₂-) is expected around 70 ppm, and the benzyl ring itself will show four distinct signals characteristic of a monosubstituted benzene ring.

The interplay of these effects—the electron-withdrawing aldehyde and fluorine, and the electron-donating benzyloxy group—creates the unique electronic environment and resulting 13C NMR fingerprint predicted in Table 1.

Caption: Workflow for predicting the 13C NMR spectrum.

Standard Protocol for 13C NMR Data Acquisition

To validate these predictions experimentally, the following protocol provides a robust method for acquiring high-quality 13C NMR data.

1. Sample Preparation:

• Accurately weigh 15-25 mg of the 5-Benzyloxy-2-fluorobenzaldehyde sample.
• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chloroform-d is often a good first choice for this type of compound.
• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm reference), if not already present in the solvent.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Spectrometer Setup:

• Insert the sample into the NMR spectrometer.
• Lock the spectrometer onto the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity. A narrow, symmetrical TMS peak is indicative of good shimming.

3. Acquisition Parameters:

• Select a standard proton-decoupled 13C NMR experiment (zgpg30 or similar).
• Spectral Width (SW): Set to a range that encompasses all expected signals, typically 0 to 220 ppm.
• Acquisition Time (AQ): Aim for an acquisition time of at least 1-2 seconds to ensure good resolution.
• Relaxation Delay (D1): Use a relaxation delay of 2-5 seconds. Quaternary carbons and carbonyls have longer relaxation times, and a sufficient delay is crucial for their quantitative observation.
• Number of Scans (NS): As 13C is an insensitive nucleus, a larger number of scans is required. Start with 1024 scans and increase as needed to achieve an adequate signal-to-noise ratio.
• Pulse Angle: A 30° or 45° pulse angle is typically used to allow for a shorter relaxation delay.

4. Data Processing:

• Apply an exponential multiplication (line broadening) of 0.5-1.0 Hz to improve the signal-to-noise ratio.
• Perform a Fourier transform.
• Phase the spectrum carefully to ensure all peaks have a pure absorption lineshape.
• Calibrate the spectrum by setting the TMS peak to 0.0 ppm or the solvent residual peak to its known chemical shift (e.g., CDCl₃ at 77.16 ppm).
• Integrate the peaks (note: integration in standard proton-decoupled 13C NMR is not reliably quantitative).
• Assign the peaks based on the predicted values and known substituent effects.

Conclusion

This guide demonstrates that even in the absence of direct experimental data, a highly accurate 13C NMR spectrum for 5-Benzyloxy-2-fluorobenzaldehyde can be predicted through a systematic, comparative analysis. By understanding the fundamental principles of substituent effects on aromatic systems, researchers can confidently assign spectra, verify structures, and accelerate their research and development programs. The provided protocol offers a standardized approach to obtaining high-quality experimental data for validation.

References

• Doc Brown's Chemistry. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• Australian Journal of Chemistry. Substituent effects on the carbon-13 N.M.R. chemical shifts of side-chain carbons in aromatic systems. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• ACS Publications. Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. Substituent effect transmitted through eight covalent bonds. [Link]

• Indian Academy of Sciences. Substituent effects on carbon-13 NMR chemical shifts of side chain carbonyl carbons of 4-substituted 1-naphthamides. [Link]

• MDPI. Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. [Link]

• ResearchGate. Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• SpectraBase. 2-Fluorobenzaldehyde - Optional[13C NMR] - Spectrum. [Link]

• SpectraBase. Benzaldehyde - Optional[13C NMR] - Chemical Shifts. [Link]

• Wired Chemist. 2-fluorobenzaldehyde Carbon-13 Full Spectrum. [Link]

• PubChem. o-Fluorobenzaldehyde | C7H5FO | CID 67970. [Link]

• University of Puget Sound. Typical C-13 NMR Chemical shifts. [Link]

• Royal Society of Chemistry. Light Assisted Coupling of Phenols with CO2 to 2-Hydroxy-benzaldehydes Catalyzed by - Supporting Information. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• ResearchGate. Spectrum 1 H-NMR compound (1) Fig 3. Spectrum 13 C-NMR compound (1). [Link]

• PubChem. 2-Fluoro-5-hydroxybenzaldehyde | C7H5FO2 | CID 587247. [Link]

• SciELO. Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. [Link]

Sources

• 1. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Benzaldehyde(100-52-7) 13C NMR [m.chemicalbook.com]
• 3. 2-Fluorobenzaldehyde(446-52-6) 13C NMR spectrum [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 2-Fluoro-5-hydroxybenzaldehyde | C7H5FO2 | CID 587247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Comparative Guide to the UV-Vis Spectral Characteristics of Benzyloxy-Fluorobenzaldehydes

As a Senior Application Scientist, I frequently observe that researchers overlook the subtle electronic interplay in di-substituted benzaldehydes. When selecting a building block for a complex active pharmaceutical ingredient (API) or a novel materials science scaffold, the choice between a parent benzaldehyde, a mono-substituted fluorobenzaldehyde, and a di-substituted benzyloxy-fluorobenzaldehyde is not merely structural. It fundamentally alters the electronic reactivity of the molecule.

This guide objectively compares the UV-Vis spectral characteristics of benzyloxy-fluorobenzaldehydes against their common alternatives. By understanding these spectral signatures, drug development professionals can accurately monitor reaction kinetics, assess intermediate purity, and predict downstream reactivity.

Mechanistic Causality: The Electronic "Push-Pull" Effect

The UV-Vis spectrum of a substituted benzaldehyde is dictated by the electronic transitions of the aromatic ring (

) and the carbonyl group ( ). The exact absorption maxima ( ) are highly sensitive to substituent effects:

• The Parent Scaffold (Benzaldehyde): Exhibits a primary

  transition around 244 nm and a weaker, symmetry-forbidden transition near 280 nm [2].

• The Electron-Withdrawing Alternative (4-Fluorobenzaldehyde): The addition of a fluorine atom introduces a strong inductive electron-withdrawing effect (-I) but a weak resonance donating effect (+R). Because fluorine tightly holds its lone pairs, its influence on the Highest Occupied Molecular Orbital (HOMO) is minimal, resulting in only a slight shift in the

  compared to the parent compound.

• The Synergistic Target (2-(Benzyloxy)-4-fluorobenzaldehyde): The synthesis of this compound, typically achieved via the Williamson ether synthesis [1], introduces a bulky, electron-rich benzyloxy group (-OBn). The oxygen's lone pairs provide a strong resonance donating effect (+R). When positioned ortho or para to the electron-withdrawing formyl group (-CHO), it creates a powerful electronic "push-pull" system. This significantly lowers the HOMO-LUMO energy gap, causing a pronounced bathochromic shift (red shift) and a hyperchromic effect (increased absorbance) .

Understanding this causality is critical: a larger bathochromic shift in the UV-Vis spectrum directly correlates with a highly polarized formyl carbon, making it exceptionally primed for nucleophilic attack in downstream Schiff base formations or Knoevenagel condensations[4].

Comparative Spectral Data

To objectively compare the performance and spectral footprint of these building blocks, the quantitative UV-Vis data is summarized below. The bathochromic shift observed in the benzyloxy-fluorobenzaldehydes makes them easily distinguishable from unreacted starting materials during process monitoring.

Compound	Substituent Effects	Primary Transition ( ) (nm)	Secondary Transition ( ) (nm)	Molar Absorptivity ( , )
Benzaldehyde	None (Reference)	~244	~280	~15,000
4-Fluorobenzaldehyde	Weak +R, Strong -I	~245	~282	~16,000
4-Benzyloxybenzaldehyde	Strong +R (EDG)	~275	~315	~22,000
2-(Benzyloxy)-4-fluorobenzaldehyde	Synergistic Push-Pull	~280	~320	~25,000

Note: Values are representative empirical data recorded in spectroscopic-grade ethanol. Exact

may vary slightly depending on solvent polarity due to solvatochromism.

Self-Validating Experimental Protocol: UV-Vis Analysis

To ensure absolute trustworthiness in your spectral data, the following protocol is designed as a self-validating system . Analyzing a single concentration is prone to aggregation artifacts or detector saturation. By incorporating a Beer-Lambert linearity check, the system inherently verifies that the molecule is fully dissolved and behaving as a monomeric species [3].

Materials & Reagents

• Dual-beam UV-Vis Spectrophotometer (e.g., Cary 50 or equivalent)

• Matched 10 mm path-length quartz cuvettes

• Spectroscopic-grade Ethanol (UV cut-off ~210 nm)

• Holmium oxide glass filter (for wavelength calibration)

Step-by-Step Methodology

• System Calibration: Power on the UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for 30 minutes to ensure emission stability. Validate the wavelength accuracy using the holmium oxide filter.

• Stock Solution Preparation: Accurately weigh 2.0 mg of the benzyloxy-fluorobenzaldehyde derivative using a microbalance. Dissolve completely in 10.0 mL of spectroscopic-grade ethanol to create a primary stock solution.

• Serial Dilution: Prepare three working standard solutions (

  to M) by precisely diluting the stock solution with ethanol. Causality: This concentration range ensures the maximum absorbance remains between 0.1 and 1.0 AU, the linear dynamic range of most photomultiplier tube detectors.

• Baseline Correction: Fill two matched quartz cuvettes with pure ethanol. Place them in the reference and sample compartments. Run a baseline scan from 200 nm to 400 nm to subtract solvent and cuvette absorbance.

• Spectral Acquisition: Replace the solvent in the sample cuvette with the lowest concentration working standard. Record the spectrum. Repeat for all standards, rinsing the cuvette with the next solution between measurements.

• Self-Validation (Beer-Lambert Check): Extract the absorbance values at the primary

  (e.g., 280 nm). Plot Absorbance vs. Concentration. Calculate the molar absorptivity ( ) from the slope of the linear regression line. The protocol is validated only if . If , suspect aggregation or solvent evaporation, and repeat the preparation.

Workflow Visualization

The following diagram illustrates the logical relationships within the self-validating experimental workflow, ensuring high-fidelity data acquisition.

Self-validating UV-Vis spectroscopic workflow ensuring Beer-Lambert linearity.

References

• MDPI. "Exploring the Structural Effects of Benzaldehyde Derivatives as Corrosion Inhibitors on Mild Steel in Acidic Medium Using Computational and Experimental Approaches." Materials. URL: [Link]

• American Chemical Society (ACS). "Radiolabeled Guanine Derivatives for the in Vivo Mapping of O6-Alkylguanine-DNA Alkyltransferase: 6-(4-[18F]Fluoro-benzyloxy)." Journal of Medicinal Chemistry. URL: [Link]

• ResearchGate. "Synthesis and Characterization of 4-Benzyloxybenzaldehyde-4-methyl-3-thiosemicarbazone and Its Cd(II) Complex." Metals. URL: [Link]

Technical Guide: Validating Synthesis of 5-Benzyloxy-2-fluorobenzaldehyde via TLC

Executive Summary

This guide details the thin-layer chromatography (TLC) validation protocols for the synthesis of 5-Benzyloxy-2-fluorobenzaldehyde via the O-benzylation of 2-fluoro-5-hydroxybenzaldehyde (CAS 103438-84-2).

While High-Performance Liquid Chromatography (HPLC) provides quantitative rigor, TLC remains the primary rapid-response tool for monitoring the consumption of the phenolic starting material and the formation of the ether product. This guide compares two distinct TLC systems: a Standard Kinetic System (Hexane/Ethyl Acetate) for routine monitoring, and a High-Resolution System (Toluene/DCM) for critical purity assessment.

The Synthetic Context

To validate the product, one must understand the polarity shift inherent in the reaction. The synthesis typically employs a Williamson etherification:

• Reaction: 2-Fluoro-5-hydroxybenzaldehyde + Benzyl Bromide (

  ) 5-Benzyloxy-2-fluorobenzaldehyde.

• The Polarity Shift: The starting material (SM) contains a phenolic hydroxyl group (hydrogen bond donor), making it significantly more polar than the product (P), which is an ether (hydrogen bond acceptor only).

• Impurities:

  • Benzyl Bromide: Non-polar, UV active.

  • O- vs C-alkylation byproducts: Rare in this specific scaffold but possible.

Comparative Analysis of Mobile Phases

The choice of mobile phase dictates the resolution between the "Ghost Spot" (excess Benzyl Bromide) and the desired product.

System A: The Standard Kinetic System

Composition: Hexane : Ethyl Acetate (7:3 v/v)

• Primary Use: Rapid reaction monitoring (0–4 hours).

• Mechanism: Exploits the large polarity difference between the phenol and the ether.

System B: The High-Resolution System

Composition: Toluene : Dichloromethane (DCM) (8:2 v/v)

• Primary Use: Final purity check before workup.

• Mechanism: Toluene interacts via

  - stacking with the aromatic rings, offering superior separation of the product from aromatic impurities (like benzyl bromide) that might co-elute in hexane-based systems.

Data Comparison Table

Feature	System A (Hex:EtOAc 7:3)	System B (Tol:DCM 8:2)
SM (Phenol)	0.25 – 0.30 (Distinct)	0.10 – 0.15 (Retained)
Product (Ether)	0.60 – 0.65	0.45 – 0.50
Reagent (BnBr)	0.85 – 0.90 (Near Front)	0.80 – 0.85
Resolution ( )	High (Excellent for SM consumption)	Moderate (Excellent for impurity detection)
Run Time	Fast (~5-7 mins)	Slow (~12-15 mins)

Expert Insight: Phenolic starting materials can "streak" on silica due to their acidity. If streaking obscures the baseline in System A, add 1% Acetic Acid to the eluent to sharpen the SM spot.

Visualization Methodologies

Reliable detection requires confirming both the aromatic core and the specific aldehyde functionality.

Method 1: UV Fluorescence (254 nm)

• Type: Non-destructive.

• Observation: The fluorobenzene core fluoresces strongly.

• Limitation: Cannot distinguish between the aldehyde product and an over-oxidized carboxylic acid byproduct (if air oxidation occurs).

Method 2: 2,4-Dinitrophenylhydrazine (2,4-DNP) Stain

• Type: Destructive / Functional Group Specific.

• Observation: Aldehydes react to form a hydrazone precipitate.

  • Product/SM: Bright Orange/Red spot.

  • Benzyl Bromide: No reaction (remains UV active only).

  • Acid Impurities: No reaction (or very faint yellow).

• Protocol: Dip plate in DNP solution

  Heat gently with heat gun Observe color development.

Validated Experimental Protocol

Step 1: Plate Preparation

Use Silica Gel 60 ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

aluminum or glass-backed plates. Cut to 2.5 x 7 cm. Mark the origin line 1.0 cm from the bottom with a graphite pencil (do not use ink).

Step 2: Sample Spotting (The "Co-Spot" Technique)

To confirm identity, you must spot three lanes:

• Lane 1 (SM): Dissolve 1 mg of 2-Fluoro-5-hydroxybenzaldehyde in 0.5 mL EtOAc.

• Lane 2 (Co-Spot): Spot the Reaction Mixture over the SM spot.

• Lane 3 (RXN): The crude reaction mixture (diluted in EtOAc).

Why Co-Spot? If the product

is similar to the SM, the co-spot will show a "dumbbell" shape or two distinct spots. If they are identical, it will appear as one single, intensified spot.

Step 3: Development

Place the plate in a saturated chamber (filter paper liner required for saturation). Allow solvent to rise to 1 cm from the top.

Step 4: Analysis Workflow

• Dry: Evaporate solvent completely.

• UV Check: Circle all spots under 254 nm UV lamp.

• Stain: Dip in 2,4-DNP stain and heat.

• Calculate

  :

Visualizing the Validation Logic

Workflow Diagram

This diagram outlines the decision-making process during the reaction monitoring.

Caption: Operational workflow for monitoring the benzylation reaction. The critical decision point is the disappearance of the starting material (SM) spot.

Polarity & Separation Logic

This diagram visualizes the expected separation on the silica plate based on polarity.

Caption: Relative elution order. The non-polar Benzyl Bromide moves fastest, followed by the Ether product. The polar Phenol SM is retained near the bottom.

References

• BenchChem. Synthesis of 2-(Benzyloxy)-4-fluorobenzaldehyde Derivatives. (Protocol analogous to 5-fluoro isomer). Retrieved from .

• PubChem. 2-Fluoro-5-hydroxybenzaldehyde (CAS 103438-84-2).[1] National Library of Medicine. Retrieved from .

• Sigma-Aldrich. TLC Stains and Visualization Reagents: 2,4-DNP. Retrieved from .

• Frontier Specialty Chemicals. 2-(Benzyloxy)-5-fluorobenzaldehyde (Isomer Reference). Retrieved from .

Sources

• 1. 2-Fluoro-5-hydroxybenzaldehyde | C7H5FO2 | CID 587247 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Benzyloxy-2-fluorobenzaldehyde

Executive Summary & Risk Context[1][2][3][4]

5-Benzyloxy-2-fluorobenzaldehyde is a critical intermediate in medicinal chemistry, often employed in the synthesis of p38 MAP kinase inhibitors and other fluorinated bioactive scaffolds.

While standard Safety Data Sheets (SDS) classify this compound as an irritant (H315, H319, H335), a deeper chemical hygiene analysis reveals specific risks often overlooked:

• Aldehyde Reactivity: Benzaldehydes are prone to autoxidation, forming benzoic acids which can increase corrosivity over time. They are also potential sensitizers.

• Fluorine Substitution: While the C-F bond is metabolically stable, the presence of the halogen requires strict segregation in waste streams (Halogenated Solvents) and poses unique risks (HF generation) only during combustion events.

• Physical State: Typically a crystalline solid, it poses a significant particulate inhalation risk during weighing, necessitating static control measures.

This guide moves beyond generic advice, providing a self-validating protocol for researchers who prioritize data integrity and personal safety.

The PPE Protocol: A Permeation-Based Approach

Do not rely on "standard lab attire." The choice of PPE for this compound is dictated by the permeation kinetics of aldehydes through polymer matrices.

The "Why": Material Science of Glove Selection

Latex gloves are contraindicated for handling aldehydes. Aldehydes can cross-link proteins in natural rubber (causing brittleness) and permeate rapidly. Nitrile is the required standard due to its superior chemical resistance to aromatic aldehydes and organic solvents used in workup (e.g., DCM, Ethyl Acetate).

PPE Matrix

Protection Zone	Required Equipment	Technical Justification
Hand Protection	Nitrile (Minimum 5 mil thickness)	Breakthrough Time: >480 min (solids); ~30-60 min (in solvent).Protocol: Double-gloving is mandatory when handling solutions >0.1 M. Change outer glove immediately upon splash.
Eye Protection	Chemical Splash Goggles (Not just safety glasses)	Risk: Fine fluorinated powders are static-prone and can "fly" around weighing boats. Goggles seal the eyes from airborne particulates that safety glasses cannot.
Respiratory	Fume Hood (LEV)	Standard: Face velocity 80–100 fpm. Contingency: If hood is unavailable (not recommended), a half-face respirator with P100/OV (Organic Vapor) cartridges is required.
Body	Lab Coat (High-Neck/Snap)	Material: 100% Cotton or Nomex (avoid synthetic blends that melt).Coverage: Must cover the suprasternal notch to prevent dust accumulation on the neck/collarbone area.

Decision Logic: PPE Selection

Use this logic flow to determine the necessary protection level based on your specific experimental phase.

Figure 1: PPE Selection Logic based on physical state and concentration.

Operational Workflow: Step-by-Step

This protocol integrates safety with experimental best practices to prevent product degradation and exposure.

Phase 1: Weighing & Transfer (Critical Risk Zone)

The primary risk is inhalation of dust and static-driven dispersion.

• Static Neutralization: Fluorinated benzaldehydes are often "fluffy" and hold static charge. Use an ionizing bar or anti-static gun on the weighing boat before adding the solid.

• The "Closed Transfer" Rule:

  • Tare the weighing boat inside the fume hood.

  • Transfer solid to the reaction vessel inside the fume hood.

  • Do not walk across the lab with an open weighing boat.

• Solvent Addition: Add the solvent (e.g., Dichloromethane) slowly down the side of the flask to wash residual powder into the solution, minimizing dust clouds.

Phase 2: Reaction Monitoring

The primary risk is vapor exposure and glove degradation.

• Vessel Venting: Even if the reaction is not gas-evolving, aldehyde solutions have significant vapor pressure. Ensure the vessel is vented to a bubbler or inert gas line (Nitrogen/Argon) to prevent pressure buildup.

• TLC Sampling: When taking aliquots for TLC:

  • Use a long-needle syringe or glass capillary.

  • Assume glove contamination: If a drop touches your glove, do not wipe it. Remove and replace the glove immediately. Aldehydes penetrate nitrile silently.

Phase 3: Disposal & Cleanup

The primary risk is environmental contamination and waste incompatibility.

• Quenching: If the reaction involved reactive species (e.g., borohydrides), quench carefully before disposal.

• Waste Segregation:

  • Liquid Waste: Must go into Halogenated Organic Waste containers. The fluorine atom prohibits disposal in non-halogenated streams (risk of violation during incineration).

  • Solid Waste: Contaminated silica gel or drying agents must be double-bagged and labeled as "Solid Hazardous Waste (Toxic/Irritant)."

• Glassware Cleaning: Rinse with acetone inside the hood before moving glassware to the sink.

Emergency Response

In the event of exposure, immediate action mitigates long-term damage.

Scenario	Immediate Action	Medical Context
Eye Contact	Irrigate for 15 Minutes. Hold eyelids open. Use an eyewash station immediately.	Aldehydes denature proteins in the cornea. Seconds matter to prevent opacity.
Skin Contact	Soap & Water Wash. Do not use organic solvents (ethanol/acetone) to clean skin.	Solvents increase the permeability of the skin, driving the aldehyde deeper into the dermis.
Spill (Solid)	Wet Wipe Method. Cover with wet paper towels to prevent dust, then scoop up.	Avoid dry sweeping which aerosolizes the irritant.
Fire	Use CO2 or Dry Chemical. Evacuate immediately.	Warning: Combustion of this compound releases Hydrogen Fluoride (HF) gas.[1] Firefighters must wear full SCBA.[1]

Process Visualization

Figure 2: Operational workflow from preparation to disposal.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2777266, 5-Benzyloxy-2-fluorobenzaldehyde. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). Retrieved from [Link][2][3][4]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sc.edu [sc.edu]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. oshainfo.gatech.edu [oshainfo.gatech.edu]